Benzoic acid, 4,4'-dithiobis[2-fluoro-

• CAS: 210416-38-9

Core Science & Biosynthesis

The Redox Potential and Stability of Fluorinated Dithiobisbenzoic Acid (F-DTBA) Derivatives: A Comprehensive Technical Guide

Executive Summary

The rational design of stimuli-responsive materials is a cornerstone of modern nanomedicine and targeted drug delivery. Among the most reliable triggers is the biological redox gradient, specifically the differential concentration of glutathione (GSH) between the extracellular matrix (2–10 μM) and the intracellular tumor microenvironment (2–10 mM). 4,4′-Dithiobisbenzoic acid (DTBA) has emerged as a premier organic linker for constructing intrinsic redox-responsive Metal-Organic Frameworks (MOFs) and prodrug assemblies[1].

However, the introduction of fluorine atoms into the DTBA scaffold—creating fluorinated dithiobisbenzoic acid (F-DTBA) derivatives—fundamentally alters the molecule's electronic and structural properties. As a Senior Application Scientist, I have structured this guide to unpack the causality behind these changes. We will explore how the extreme electronegativity of fluorine modulates the lowest unoccupied molecular orbital (LUMO) of the disulfide bond, shifts its reduction potential, and enhances the thermodynamic stability of supramolecular assemblies through halogen bonding and hydrophobic effects[2][3].

Mechanistic Rationale: The Fluorination Effect on Disulfide Bonds

The disulfide bond (R-S-S-R) is dynamically stable; it is robust under physiological circulation but rapidly cleaves via thiol-disulfide exchange in highly reducing environments. Modifying the aromatic rings of DTBA with fluorine substituents exerts two primary effects:

• Electronic Inductive Withdrawal: Fluorine is the most electronegative element. Through strong inductive electron withdrawal (-I effect), fluorine depletes electron density from the aromatic ring, which in turn pulls electron density away from the sulfur atoms. This stabilizes the transient disulfide radical anion ( RSSR∙− ) formed during the initial single-electron transfer step of reduction[4]. Consequently, the LUMO energy is lowered, resulting in an anodic shift in the reduction potential (making the bond easier to reduce thermodynamically)[4].

• Supramolecular Stabilization: In the context of nanocarriers (like MOF-Zr(DTBA) or prodrug micelles), the highly polarized C-F bond introduces strong hydrophobicity and the capacity for halogen bonding. This significantly lowers the critical micelle concentration (CMC) and enhances the self-assembly stability of the carrier in aqueous environments, preventing premature payload leakage[3].

Diagram 1: The thermodynamic pathway of GSH-triggered F-DTBA reduction and subsequent carrier degradation.

Electronic Tuning: Redox Potential & Thiol-Disulfide Exchange

The reduction of a disulfide bond is a complex heterogeneous electron transfer process. The peak cathodic potential ( Ep,c​ ) observed in cyclic voltammetry does not directly equal the standard reduction potential ( E0 ) due to the kinetic barrier of the S-S bond cleavage. However, by measuring the transfer coefficient ( α ), the E0 can be accurately extrapolated[4].

Fluorination shifts the E0 to a more positive (less negative) value. For instance, while standard dialkyl disulfides have an E0 around -1.68 V vs. NHE, the introduction of electron-withdrawing groups on aryl disulfides shifts this potential anodically, making them highly susceptible to targeted biological reductants[4]. Furthermore, the pKa of the resulting fluorinated thiol is lowered, which increases the leaving group ability during the thiol-disulfide exchange.

Quantitative Data Summary

The following table synthesizes the comparative physicochemical shifts induced by fluorination on the DTBA scaffold.

Property	Standard DTBA	Fluorinated DTBA (F-DTBA)	Causality / Mechanism
Standard Reduction Potential ( E0 )	~ -1.40 V to -1.50 V	~ -1.20 V to -1.35 V	Inductive stabilization of the radical anion by F-atoms lowers the LUMO[4].
Thiol pKa (Post-Cleavage)	~ 6.5 - 7.0	~ 5.0 - 5.8	Electron withdrawal stabilizes the thiolate anion, lowering the pKa[2].
Thermal Stability	Baseline	Enhanced	Strong C-F bonds resist thermal degradation[2].
Self-Assembly Stability	Moderate	High	Fluoro-mediated hydrophobic forces and halogen bonding tighten packing[3].
GSH Cleavage Kinetics	Fast at pH 7.4	Ultra-fast at pH 7.4	Lower pKa of the leaving thiolate accelerates the SN​2 exchange rate.

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the characterization of F-DTBA derivatives must follow a self-validating system. The protocols below outline the precise methodologies required to quantify the redox potential and the kinetic stability of these compounds.

Protocol 1: Electrochemical Determination of Disulfide Reduction Potential

Objective: To determine the standard reduction potential ( E0 ) using Cyclic Voltammetry (CV) while avoiding proton-coupled side reactions.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile (MeCN). Causality: Anhydrous MeCN prevents protonation of the radical anion, isolating the pure electron-transfer thermodynamics[4].

• Analyte Addition: Dissolve the F-DTBA derivative to a final concentration of 1.5 mM in the electrolyte solution.

• Cell Setup: Utilize a three-electrode setup: a Glassy Carbon (GC) working electrode, a Platinum (Pt) wire counter electrode, and an Ag/Ag+ (0.01 M AgNO3​ in MeCN) reference electrode.

• Voltammetric Scanning: Record cyclic voltammograms at varying scan rates from 0.1 to 5.0 V/s. Causality: Varying the scan rate allows the determination of the transfer coefficient ( α ), indicating that heterogeneous electron transfer is the rate-limiting step[4].

• Data Extraction: Plot the peak cathodic potential ( Ep,c​ ) against α . Extrapolate the linear fit to α=0.5 to calculate the standard reduction potential ( E0 ) vs. NHE.

Protocol 2: Kinetics of GSH-Triggered Thiol-Disulfide Exchange

Objective: To quantify the stability and degradation rate of F-DTBA in simulated physiological and tumor microenvironments.

• Buffer Preparation: Prepare two sets of Phosphate-Buffered Saline (PBS) at pH 7.4.

• GSH Doping: Dope Buffer A with 2 μM GSH (mimicking extracellular/blood plasma conditions) and Buffer B with 10 mM GSH (mimicking the intracellular tumor cytosol).

• Incubation: Introduce 50 μM of F-DTBA (or the F-DTBA-based MOF/nanoparticle) into both buffers and incubate at 37°C under continuous orbital shaking (150 rpm).

• Kinetic Sampling: Extract 100 μL aliquots at predetermined time points (0, 15, 30, 60, 120, and 240 minutes). Immediately quench the reaction by adding 10 μL of 10% trifluoroacetic acid (TFA) to protonate the thiols and halt the exchange.

• HPLC Analysis: Analyze the aliquots via Reverse-Phase HPLC (C18 column, Water/MeCN gradient with 0.1% TFA). Monitor the disappearance of the F-DTBA peak and the appearance of the cleaved fluorinated thiol peak. Calculate the pseudo-first-order rate constant ( kobs​ ).

Diagram 2: Parallel experimental workflow for electrochemical and kinetic validation of F-DTBA.

Applications in Drug Development & Nanomedicine

The unique properties of F-DTBA make it a superior candidate for next-generation drug delivery systems.

Redox-Responsive MOFs: Traditional MOFs built with standard DTBA, such as MOF-Zr(DTBA), rely on the disulfide bond for GSH-responsive degradation and payload release[1]. By substituting DTBA with F-DTBA, developers can fine-tune the degradation threshold. The increased hydrophobicity of the fluorinated pores can also enhance the loading capacity for hydrophobic chemotherapeutics (e.g., Paclitaxel or Curcumin) while protecting them from premature aqueous hydrolysis[1][3].

Self-Assembling Prodrugs: Small-molecule prodrugs often struggle with premature dissociation in the bloodstream. Fluoroalkylation and the integration of fluorinated aryl disulfides have been proven to facilitate self-assembling capabilities, drastically improving the pharmacokinetic profile and tumor accumulation of the nanoassemblies[3]. The F-DTBA linker ensures that the assembly remains tightly packed in circulation but rapidly unzips upon encountering the high GSH concentrations within the tumor cytosol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Probing the fluorination effect on the self-assembly characteristics, in vivo fate and antitumor efficacy of paclitaxel prodrug nanoassemblies [thno.org]
• 4. Disulfide radical anion as a super-reductant in biology and photoredox chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01867A [pubs.rsc.org]

The Impact of Fluorine Substitution on Dithiobisbenzoic Acid Reactivity: A Technical Guide for Thiol-Disulfide Exchange and ¹⁹F NMR Kinetics

Executive Summary

Dithiobisbenzoic acid (DTBA) and its derivatives—most notably 5,5'-dithiobis-(2-nitrobenzoic acid) or Ellman's reagent (DTNB)—are foundational reagents in bioconjugation, structural biology, and dynamic covalent chemistry. As a Senior Application Scientist, I frequently leverage the tunable nature of these disulfides to probe complex biological systems. While nitro-substitution (as seen in DTNB) provides a robust colorimetric readout at 412 nm [1], it is often limited in complex, optically dense biological matrices.

The strategic introduction of fluorine atoms or trifluoromethyl (-CF₃) groups onto the aromatic ring of DTBA fundamentally alters its reactivity and analytical utility. Fluorine substitution lowers the pKₐ of the leaving thiolate, accelerates thiol-disulfide exchange kinetics, and introduces a highly sensitive ¹⁹F NMR handle. This whitepaper provides an in-depth mechanistic analysis and field-proven protocols for utilizing fluorinated DTBA derivatives in advanced kinetic and structural assays.

Mechanistic Foundations: Why Fluorine Matters

The reactivity of aromatic disulfides in thiol-disulfide exchange is governed by a bimolecular nucleophilic substitution (Sₙ2-like) mechanism. The rate-determining step is the attack of a nucleophilic thiolate (R-S⁻) on the disulfide bond, which displaces an aromatic thiolate leaving group.

Inductive Electron Withdrawal and pKₐ Modulation

Fluorine is the most electronegative element. When substituted onto the aromatic ring of DTBA, it exerts a strong inductive electron-withdrawing effect (-I effect). This electronic pull stabilizes the negative charge on the resulting thiolate anion during the cleavage of the disulfide bond.

By stabilizing the conjugate base, fluorine substitution significantly lowers the pKₐ of the corresponding aromatic thiol. According to the Brønsted catalysis law for nucleophilic substitution, a lower pKₐ of the leaving group correlates directly with an increased leaving group ability. Consequently, fluorinated DTBA derivatives exhibit a lower activation energy barrier for the transition state, accelerating the overall kinetics of the exchange reaction.

The Analytical Advantage of ¹⁹F NMR

While traditional DTBA derivatives rely on UV-Vis spectroscopy, fluorinated derivatives unlock the use of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. ¹⁹F NMR is an exceptionally powerful modality for monitoring reaction kinetics because:

• 100% Natural Abundance & High Sensitivity: The ¹⁹F nucleus has a spin of 1/2 and a gyromagnetic ratio nearly as high as ¹H, allowing for rapid data acquisition [2].

• Zero Background Interference: Biological systems contain virtually no endogenous fluorine, meaning the ¹⁹F NMR spectra are completely free of background noise [2].

• Extreme Chemical Shift Sensitivity: The ¹⁹F chemical shift is highly sensitive to changes in the local electronic environment. The transition from a disulfide (ArF-S-S-R) to a free thiolate (ArF-S⁻) results in a massive, easily quantifiable chemical shift dispersion [3].

Caption: Sₙ2-like mechanism of thiol-disulfide exchange accelerated by a fluorinated leaving group.

Quantitative Impact on Reactivity

To understand the practical implications of these electronic effects, we must compare the thermodynamic and kinetic parameters of various DTBA derivatives. The table below summarizes the impact of different aromatic substitutions on the leaving group pKₐ and the relative rate of disulfide exchange.

Table 1: Comparative Reactivity of Substituted Dithiobisbenzoic Acids

Compound	Aromatic Substituent	Est. Leaving Group pKₐ	Relative Exchange Rate	Primary Analytical Modality
Standard DTBA	None (-H)	~6.5	1x (Baseline)	UV-Vis (Weak)
Mono-Fluoro DTBA	-F	~5.8	~10x	¹⁹F NMR / UV-Vis
Trifluoromethyl DTBA	-CF₃	~5.0	~30x	¹⁹F NMR
Ellman's Reagent (DTNB)	-NO₂	~4.5	~50x	UV-Vis (412 nm) [1]

Note: While DTNB offers the fastest kinetics due to the extreme electron-withdrawing nature of the nitro group, fluorinated derivatives (especially -CF₃ substituted) offer a "Goldilocks" zone: fast kinetics combined with the superior resolution and zero-background advantages of ¹⁹F NMR [4].

Experimental Workflows & Protocols

The following protocols represent self-validating systems designed to ensure high-fidelity data collection. Every step includes the underlying causality to ensure scientific rigor.

Protocol A: ¹⁹F NMR Kinetic Assay for Thiol-Disulfide Exchange

This protocol details how to extract highly accurate pseudo-first-order rate constants for the reaction between a target protein thiol and a fluorinated DTBA probe.

Reagents & Materials:

• Reaction Buffer: 100 mM Sodium Phosphate, pH 7.4, containing 1 mM EDTA and 10% (v/v) D₂O.

  • Causality: EDTA is critical to chelate trace transition metals (e.g., Cu²⁺) that catalyze the spontaneous air-oxidation of free thiols. D₂O is required for the NMR spectrometer's frequency lock.

• Target Thiol: Purified protein or small molecule (e.g., Glutathione) at 100 µM.

• Fluorinated DTBA Probe: 10 mM stock dissolved in anhydrous DMSO.

Step-by-Step Methodology:

• Buffer Degassing: Sparge the Reaction Buffer with ultra-pure Argon or Nitrogen for 30 minutes prior to use. Causality: Removing dissolved oxygen prevents competing oxidative side-reactions that would skew kinetic data.

• Sample Preparation: Transfer 450 µL of the 100 µM Target Thiol solution into a standard 5 mm NMR tube.

• Baseline Acquisition: Insert the tube into the NMR spectrometer (tuned to the ¹⁹F frequency, typically 376 MHz or 470 MHz depending on the magnet). Acquire a baseline ¹⁹F spectrum to ensure no contamination.

• Reaction Initiation: Inject 50 µL of the 10 mM Fluorinated DTBA probe directly into the NMR tube (Final probe concentration: 1 mM; 10-fold excess establishes pseudo-first-order conditions).

• Rapid Mixing & Acquisition: Invert the tube 3 times and immediately return it to the spectrometer. Begin a pre-programmed pseudo-2D NMR array, acquiring 1D ¹⁹F spectra every 30 seconds for 60 minutes.

• Data Extraction: Integrate the decaying peak of the intact Fluorinated DTBA and the growing peak of the released fluorinated thiolate. Fit the integration data to a single exponential decay model to extract the observed rate constant ( kobs​ ).

Caption: Standardized workflow for real-time ¹⁹F NMR monitoring of disulfide exchange kinetics.

Protocol B: Site-Specific Protein Labeling via Disulfide Exchange

Fluorinated DTBA derivatives are excellent precursors for generating mixed disulfides on target proteins, allowing for site-specific ¹⁹F NMR structural probing [4].

• Reduction: Treat the target protein (containing a single engineered cysteine) with 5 mM Dithiothreitol (DTT) for 30 minutes to ensure the thiol is fully reduced.

• Desalting: Remove DTT rapidly using a size-exclusion spin column (e.g., Zeba Spin Desalting Column) pre-equilibrated with degassed reaction buffer. Causality: DTT must be completely removed, or it will competitively react with the fluorinated probe.

• Labeling: Immediately add a 5-fold molar excess of the Fluorinated DTBA probe to the desalted protein. Incubate at room temperature for 2 hours. The reaction is driven forward by the thermodynamic stability of the released fluorinated thiolate.

• Purification: Remove unreacted probe and the small-molecule thiolate byproduct via extensive dialysis against the final NMR buffer.

• Verification: Confirm labeling efficiency by running an intact protein LC-MS. The mass shift should exactly match the addition of one fluorinated aromatic monomer.

Conclusion

The transition from classical colorimetric reagents to fluorinated dithiobisbenzoic acid derivatives represents a significant leap in analytical capability. By leveraging the inductive electron-withdrawing properties of fluorine, researchers can fine-tune the leaving group pKₐ to achieve rapid, clean disulfide exchange. When coupled with ¹⁹F NMR, these probes provide an unprecedented, background-free window into the real-time kinetics and structural dynamics of complex biomolecular systems.

References

• Fisher Scientific.Ellman's Reagent.
• Rokita et al. (Biochemistry - ACS Publications).19F NMR Reveals the Dynamics of Substrate Binding and Lid Closure for Iodotyrosine Deiodinase as a Complement to Steady-State Kinetics and Crystallography.
• Nagy et al. (PMC).Monitoring electrophilic intermediates in reactions of thiols in aqueous solution directly with 19F NMR.
• Zhu et al. (PMC).Distinct activation mechanisms of β-arrestin-1 revealed by 19F NMR spectroscopy.

An In-depth Technical Guide to the Solubility Profile of Benzoic acid, 4,4'-dithiobis[2-fluoro-

Introduction

In the landscape of drug discovery and materials science, the characterization of novel chemical entities is paramount. Benzoic acid, 4,4'-dithiobis[2-fluoro- (henceforth referred to as DTFB) is a unique molecule combining the structural features of a benzoic acid, a disulfide bridge, and ortho-fluoro substituents. This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to understand and experimentally determine the solubility profile of this compound in a range of common organic solvents.

Given the novelty of DTFB, this document moves beyond a simple recitation of pre-existing data. Instead, it serves as a predictive guide and a practical laboratory manual. We will first deconstruct the molecule to anticipate its solubility characteristics based on established physicochemical principles and data from structural analogs. Subsequently, this guide will present a robust, step-by-step experimental protocol for generating a reliable solubility profile, ensuring scientific integrity and reproducibility.

Molecular Structure and Predicted Physicochemical Properties

The structure of DTFB suggests a complex interplay of functional groups that will dictate its solubility. It is a symmetrical molecule composed of two 2-fluorobenzoic acid units linked at the 4-position by a disulfide (-S-S-) bond.

• Carboxylic Acid Groups (-COOH): These polar groups are capable of acting as both hydrogen bond donors and acceptors. This feature typically confers solubility in polar, protic solvents.[1][2]

• Aromatic Rings: The two phenyl rings constitute a significant non-polar, hydrophobic portion of the molecule, suggesting solubility in aromatic and other non-polar solvents.[1][3]

• Ortho-Fluoro Substituents (-F): Fluorine is the most electronegative element. Its presence at the ortho position exerts a strong electron-withdrawing inductive effect, which increases the acidity of the carboxylic acid group compared to unsubstituted benzoic acid.[4][5] This may enhance interactions with basic solvents. The C-F bond can also participate in weak intermolecular interactions, potentially modulating solubility in specific solvents.[6]

• Disulfide Bridge (-S-S-): The disulfide bond is a covalent, non-polar linker. Its primary influence on solubility will be through its impact on the molecule's overall symmetry, crystal packing energy, and steric hindrance. The high melting point of the parent compound, 4,4'-dithiodibenzoic acid (317-320 °C), suggests that strong intermolecular forces in the crystal lattice must be overcome for dissolution to occur, a factor that often correlates with lower solubility.[7][8]

Based on these features, a bifurcated solubility profile is anticipated: moderate solubility in polar aprotic solvents that can disrupt the crystal lattice and interact with the polar functionalities, and some solubility in non-polar aromatic solvents that can solvate the phenyl rings.

Predicted Physicochemical Data (Based on Structural Analogs)

Property	Predicted Value / Observation	Rationale / Analog Source
Appearance	White to pale yellow crystalline solid	Based on 2-fluorobenzoic acid and 4,4'-dithiodibenzoic acid.[7][9]
Molecular Weight	342.36 g/mol	Calculated
Acidity (pKa)	< 4.2 (likely ~3.0-3.5)	The pKa of benzoic acid is 4.2. The ortho-fluoro substituent has a strong acidifying effect (pKa of 2-fluorobenzoic acid is ~3.27).[4][9]
LogP	> 2	The LogP of 2-fluorobenzoic acid is ~1.86.[9] The doubling of the structure suggests a significant increase in lipophilicity.

Experimental Determination of Solubility

The most reliable method for determining the equilibrium solubility of a new compound is the Shake-Flask Method .[10] This technique involves generating a saturated solution by agitating an excess of the solid compound in the chosen solvent at a constant temperature until equilibrium is reached.

Required Materials and Equipment

• Benzoic acid, 4,4'-dithiobis[2-fluoro- (DTFB), solid

• Analytical balance (readable to 0.01 mg)

• A selection of organic solvents (HPLC or ACS grade)

• Scintillation vials or glass test tubes with screw caps

• Constant temperature shaker bath or orbital shaker in a temperature-controlled incubator

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

• Volumetric flasks and pipettes for standard preparation

Logical Workflow for Solubility Determination

The following diagram outlines the logical steps of the experimental protocol.

Caption: Experimental workflow for the Shake-Flask solubility method.

Step-by-Step Experimental Protocol

• Preparation of Vials: Add an excess amount of DTFB (e.g., 5-10 mg) to several 4 mL glass vials. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.

• Solvent Addition: Accurately pipette a known volume (e.g., 2.0 mL) of the desired organic solvent into each vial.

• Equilibration: Tightly seal the vials and place them in a constant temperature shaker bath, set to the desired temperature (e.g., 298.15 K / 25 °C).

• Agitation: Agitate the vials for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended, with 48 or 72 hours being ideal. It is best practice to take measurements at different time points (e.g., 24h and 48h) to confirm that the measured concentration is no longer increasing.

• Sedimentation: Remove the vials from the shaker and allow them to stand undisturbed at the experimental temperature for at least 1-2 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a pipette.

• Filtration: Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any microscopic undissolved particles.

• Dilution: Accurately dilute a known volume of the filtered saturated solution with an appropriate solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis spectrophotometry method to determine the concentration of DTFB.

• Calculation: Calculate the solubility, remembering to account for the dilution factor. Report the results in standard units such as mg/mL or mmol/L (mM).

Recommended Solvents and Expected Solubility Profile

The choice of solvents should span a range of polarities and hydrogen bonding capabilities to provide a comprehensive profile.

Solvent Class	Example Solvents	Rationale for Inclusion & Expected Outcome
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN), Acetone	These solvents can disrupt the crystal lattice and accept hydrogen bonds from the -COOH groups. High solubility is expected, particularly in DMSO and DMF.
Polar Protic	Methanol, Ethanol	These solvents can both donate and accept hydrogen bonds. Good solubility is expected due to favorable interactions with the carboxylic acid groups.[1]
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	These are polar aprotic solvents with hydrogen bond accepting capability. Moderate to good solubility is predicted. [9]
Aromatic	Toluene, Benzene	These non-polar solvents will interact favorably with the phenyl rings of DTFB via van der Waals forces. Low to moderate solubility is expected. [1][9]
Halogenated	Dichloromethane (DCM), Chloroform	These are weakly polar solvents. Solubility will depend on the balance between polarity and the ability to solvate the large molecule. Low to moderate solubility is predicted.
Non-polar Aliphatic	n-Hexane, Heptane	These solvents lack polarity and hydrogen bonding ability. They are unlikely to overcome the crystal lattice energy of the polar DTFB. Very low to negligible solubility is expected.

Discussion and Scientific Interpretation

The experimental results should be interpreted through the lens of the "like dissolves like" principle.[1] High solubility in DMSO and DMF would confirm the dominant role of the polar carboxylic acid functionalities. Moderate solubility in THF and alcohols would highlight the importance of hydrogen bonding. Any significant solubility in toluene would indicate that the large non-polar surface area of the aromatic rings is a key contributor to the molecule's interactions. The negligible solubility in hexane would serve as a baseline, confirming the compound's overall polar character despite its large size.

Comparing the solubility of DTFB to its structural analogs, such as 2-fluorobenzoic acid and 4,4'-dithiodibenzoic acid, can provide further insights into the specific contributions of the disulfide bridge and fluoro-substituents to the overall solubility profile.

Safety and Handling

As no specific safety data sheet (SDS) exists for Benzoic acid, 4,4'-dithiobis[2-fluoro-, it is crucial to handle the compound with care, assuming it may be hazardous. Data from structural analogs like 2-fluorobenzoic acid suggest that it may be a skin and eye irritant.[11]

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

This guide provides a robust framework for the systematic evaluation of the solubility of Benzoic acid, 4,4'-dithiobis[2-fluoro-. By combining predictive analysis with a rigorous experimental protocol, researchers can generate the critical data needed to advance their work in drug development and materials science.

References

• Physics-Based Solubility Prediction for Organic Molecules - PMC - NIH. (2025, July 29).
• physical and chemical properties of 2-Fluorobenzoic acid - Benchchem. (n.d.).
• CAS 445-29-4: 2-Fluorobenzoic acid | CymitQuimica. (n.d.).
• Physical Properties of Carboxylic Acids | CK-12 Foundation. (2026, January 14).
• 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem. (n.d.).
• An In-depth Technical Guide to 2-Fluorobenzoic Acid: Molecular Structure, Properties, and Synthesis - Benchchem. (n.d.).
• 2-Fluorobenzoic acid | 445-29-4. (n.d.).
• Solubility of fluorinated pharmaceuticals in dense carbon dioxide. (n.d.).
• Effect of OH and F Substitution in Benzoic Acid Coformers on the Solubility and Permeability of Fluorinated Drug Roflumilast | Crystal Growth & Design - ACS Publications. (2025, April 19).
• 4,4'-Dithiodibenzoic acid | C14H10O4S2 | CID 308480 - PubChem. (n.d.).
• From structure to redox: the diverse functional roles of disulfides and implications in disease. (n.d.).
• CAS 1155-51-7 4,4'-Dithiobisbenzoic acid - Alfa Chemistry. (n.d.).
• Benzoic acid, 4,4'-dithiobis- | CymitQuimica. (n.d.).
• 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. (n.d.).
• Carboxylic Acid Structure and Chemistry: Part 1. (n.d.).
• Disulfide bond: Organic Chemistry II Study Guide | Fiveable. (2025, August 15).
• 4,4'-Dithiobisbenzoic Acid, Technical Grade | 1155-51-7 - ChemicalBook. (2025, July 14).
• 15.3: Physical Properties of Carboxylic Acids - Chemistry LibreTexts. (2022, September 15).
• 4,4′-Dithiobisbenzoic Acid | CAS 1155-51-7 | SCBT - Santa Cruz Biotechnology. (n.d.).
• 20.4: Substituent Effects on Acidity - Chemistry LibreTexts. (2024, March 17).
• The Role of Fluorine in 2-Fluorobenzoic Acid Reactivity: A Technical Guide - Benchchem. (n.d.).

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. 4,4'-Dithiobisbenzoic Acid, Technical Grade | 1155-51-7 [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cris.vtt.fi [cris.vtt.fi]
• 11. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Utilizing 4,4'-Dithiobis(2-fluorobenzoic acid) as a Reversible, ^19F-Trackable Polymer Cross-Linker

Target Audience: Materials Scientists, Polymer Chemists, and Drug Delivery Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

Dynamic covalent chemistry (DCC) utilizing disulfide bonds is a cornerstone in the design of stimuli-responsive polymers, self-healing materials, and targeted nanomedicines[1][2]. While 4,4'-dithiobisbenzoic acid (DTBA) is a widely established cross-linker, it lacks a non-destructive modality for real-time tracking of the cross-linking state in complex biological matrices.

By introducing fluorine atoms to the aromatic rings, 4,4'-dithiobis(2-fluorobenzoic acid) (DTFBA) emerges as a next-generation bifunctional cross-linker. DTFBA not only maintains the redox-responsive nature of the disulfide bond but also provides a highly sensitive ^19F Nuclear Magnetic Resonance (NMR) handle. Because ^19F possesses 100% natural abundance and exhibits zero background signal in biological tissues, DTFBA enables precise, quantitative "hotspot" tracking of polymer degradation and drug release dynamics[3][4].

Mechanistic Rationale & Causality

The transition from a standard cross-linker to a fluorinated theranostic agent relies on two fundamental physicochemical principles:

• ^19F NMR Relaxation Dynamics ( T2​ Shift): In the intact, cross-linked polymer network, the segmental mobility of the DTFBA moieties is highly restricted. This restriction leads to a rapid spin-spin relaxation time ( T2​ ), which manifests as a broad, attenuated ^19F NMR signal[5][6]. Upon reductive cleavage of the disulfide bond by glutathione (GSH), the polymer decrosslinks into a highly mobile sol state. This increased mobility drastically extends the T2​ relaxation time, yielding a sharp, high-intensity ^19F signal[5][7].

• Electronic Modulation via Fluorination: The highly electronegative fluorine atom at the 2-position (ortho to the carboxylate) withdraws electron density from the aromatic ring. This lowers the pKa of the carboxylic acid, enhancing its reactivity during EDC/NHS-mediated amidation. Furthermore, it finely tunes the redox potential of the para-disulfide bond, optimizing its responsiveness to intracellular GSH concentrations found in tumor microenvironments[8].

Experimental Workflow

Workflow of DTFBA-mediated reversible polymer cross-linking and ^19F NMR tracking.

Quantitative Data Summary

The following table summarizes the comparative performance metrics of standard DTBA versus the fluorinated DTFBA cross-linker in polymeric nanogel systems.

Parameter	4,4'-Dithiobisbenzoic acid (DTBA)	4,4'-Dithiobis(2-fluorobenzoic acid) (DTFBA)
Cross-linking Chemistry	Amidation / Esterification	Amidation / Esterification
Carboxylate Reactivity (pKa)	Standard (~4.2)	Enhanced (Lowered by ortho-F)
^19F NMR Detectability	None	Excellent (100% natural abundance)
T2​ Relaxation Shift (Gel → Sol)	N/A	Short T2​ (Broad) → Long T2​ (Sharp)
GSH Cleavage Responsiveness	Moderate	High (Electron-withdrawing F effect)
Primary Application	Basic drug delivery[2]	Theranostics & Real-time tracking[3]

Detailed Step-by-Step Protocols

Protocol A: Synthesis & Validation of DTFBA-Crosslinked Polymeric Nanogels

This protocol describes the cross-linking of a primary amine-bearing polymer (e.g., Chitosan or PEG-diamine) using DTFBA.

Materials:

• DTFBA (Cross-linker)

• Amine-functionalized polymer backbone

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Method:

• Pre-activation of DTFBA: Dissolve 1.0 eq of DTFBA in anhydrous DMF. Add 2.5 eq of EDC and 2.5 eq of NHS. Stir the mixture at room temperature for 30 minutes.

  • Causality: Pre-activating the carboxylates forms a stable NHS-ester intermediate. This prevents the polymer's amines from competing for EDC, which would otherwise lead to unwanted N-acylurea byproducts and low cross-linking efficiency.

• Polymer Conjugation: Dropwise add the pre-activated DTFBA solution into a vigorously stirring solution of the amine-bearing polymer (in DMF or a DMF/Water mixture, depending on polymer solubility).

• Network Formation: Allow the reaction to proceed for 12–24 hours at room temperature under an inert nitrogen atmosphere to prevent premature disulfide oxidation or degradation.

• Purification: Transfer the mixture to a dialysis membrane (MWCO 3.5 kDa) and dialyze against distilled water for 48 hours to remove unreacted DTFBA, EDC, NHS, and DMF. Lyophilize to obtain the cross-linked nanogel.

• Self-Validation (Ellman's Assay): Resuspend a small aliquot of the gel and treat it with Ellman's reagent (DTNB).

  • Validation Logic: A lack of yellow color (absorbance at 412 nm) confirms that the disulfide bonds remained intact during the amidation process and no free thiols are present.

Protocol B: Redox-Triggered Cleavage and ^19F NMR Monitoring

This protocol validates the reversible nature of the cross-linker and utilizes ^19F NMR to track the structural degradation.

Materials:

• DTFBA-crosslinked nanogel

• Glutathione (GSH)

• Deuterated Water (D₂O)

• Trifluoroacetic acid (TFA) as an external NMR reference

Step-by-Step Method:

• Sample Preparation: Disperse 10 mg of the DTFBA-crosslinked nanogel in 0.6 mL of D₂O. Transfer to a standard 5 mm NMR tube[5].

• Baseline ^19F NMR Acquisition: Acquire a baseline ^19F NMR spectrum (typically at 376 MHz for a 400 MHz spectrometer). Use a Carr-Purcell-Meiboom-Gill (CPMG) sequence to measure the baseline T2​ relaxation time.

  • Observation: The signal will appear broad and attenuated due to the restricted mobility of the fluorine atoms in the rigid polymer network[6].

• Redox Triggering: Add GSH to the NMR tube to achieve a final concentration of 10 mM (mimicking the intracellular tumor microenvironment)[4][8]. Incubate at 37 °C.

  • Causality: The high concentration of GSH drives the disulfide exchange reaction, reducing the DTFBA cross-links into free 2-fluoro-4-mercaptobenzoic acid derivatives, thereby dismantling the polymer network.

• Kinetic Tracking: Acquire ^19F NMR spectra at 1-hour intervals for 12 hours.

• Self-Validation (Data Analysis): Calculate the T2​ relaxation time at each interval.

  • Validation Logic: A successful decrosslinking event is self-validated by a quantifiable shift from a short T2​ to a long T2​ , accompanied by a dramatic sharpening and intensity increase of the ^19F peak[3][7].

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stimuli-Responsive Polymers for Advanced 19F Magnetic Resonance Imaging: From Chemical Design to Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. zhou.apm.ac.cn [zhou.apm.ac.cn]
• 8. Nanocarrier cancer therapeutics with functional stimuli-responsive mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting incomplete bioconjugation with fluorinated disulfide reagents

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for bioconjugation utilizing fluorinated disulfide reagents. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) for professionals encountering challenges in their experimental workflows. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions and achieve robust, reproducible results.

Introduction to Fluorinated Disulfide Reagents

Fluorinated disulfide reagents are a class of compounds used for covalently linking molecules to biomolecules, such as proteins, antibodies, and peptides, through a disulfide bond. The introduction of fluorine atoms, particularly on an adjacent aromatic ring, significantly enhances the electrophilicity of the disulfide bond. This heightened reactivity allows for more efficient and selective conjugation to thiol groups (e.g., from cysteine residues) under milder conditions than traditional disulfide reagents. However, this altered reactivity profile can also introduce unique challenges. This guide will address common issues to help you optimize your bioconjugation reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and problems encountered during bioconjugation with fluorinated disulfide reagents in a question-and-answer format.

Issue 1: Low or No Conjugation Efficiency

Question: I am observing very low or no formation of my desired bioconjugate. What are the likely causes and how can I troubleshoot this?

Answer:

Low conjugation efficiency is a common hurdle that can often be resolved by systematically evaluating several key reaction parameters. The high electrophilicity of perfluoroaryl reagents makes them excellent for thiol-selective modifications, but success hinges on proper reaction setup.[1][2]

Potential Causes & Troubleshooting Steps:

• Incomplete Reduction of Protein Disulfide Bonds: For conjugation to cysteine residues involved in native disulfide bonds (e.g., in antibodies), complete reduction to free thiols is paramount.

  • Troubleshooting:

    • Increase Reducing Agent Concentration: Use a mild reducing agent like tris(2-carboxyethyl)phosphine (TCEP). Incrementally increase the molar excess of TCEP. A typical starting point is a 10- to 50-fold molar excess over the protein.[3][4]

    • Optimize Reduction Time and Temperature: Extend the incubation time for the reduction step (e.g., from 1 hour to 2-4 hours) or slightly increase the temperature (e.g., from room temperature to 37°C). Monitor the reduction process to avoid protein denaturation.

    • Verify Reductant Compatibility: Ensure your reducing agent is compatible with the fluorinated disulfide reagent. TCEP is generally compatible with perfluoroaryl-thiol reactions.[5]

• Suboptimal pH of the Reaction Buffer: The thiol-disulfide exchange is highly pH-dependent. The reacting species is the nucleophilic thiolate anion (S-).

  • Troubleshooting:

    • Adjust pH: While the optimal pH can be protein-specific, a good starting range for thiol-disulfide exchange is typically between 7.0 and 8.5. At lower pH values, the concentration of the reactive thiolate is reduced. At higher pH, you risk side reactions like disulfide scrambling, especially in antibodies.[]

    • Buffer Choice: Use non-nucleophilic buffers such as phosphate-buffered saline (PBS) or borate buffers. Avoid buffers containing primary amines (e.g., Tris) if your reagent has any potential for off-target reactions.

• Steric Hindrance: The accessibility of the thiol group on the biomolecule can significantly impact conjugation efficiency.[7]

  • Troubleshooting:

    • Denaturation: If the thiol is in a buried position, partial, reversible denaturation of the protein with agents like guanidine hydrochloride (GuHCl) or urea might be necessary to expose it. This should be done with caution and optimized to allow refolding after conjugation.

    • Linker Design: If you are synthesizing your own reagents, consider incorporating a longer spacer arm to overcome steric hindrance.

• Reagent Instability or Degradation: Fluorinated disulfide reagents, while generally stable, can be susceptible to hydrolysis or degradation under certain conditions.

  • Troubleshooting:

    • Fresh Reagents: Prepare solutions of the fluorinated disulfide reagent immediately before use.

    • Storage: Store the reagent according to the manufacturer's instructions, typically desiccated and protected from light.

Issue 2: Off-Target Reactions and Lack of Specificity

Question: I am seeing evidence of my fluorinated disulfide reagent reacting with other amino acid residues, such as lysine, or forming heterogeneous products. How can I improve the specificity of my conjugation?

Answer:

While perfluoroaryl reagents are known for their high selectivity towards thiols, off-target reactions can occur, especially under non-optimized conditions.[5]

Potential Causes & Troubleshooting Steps:

• Elevated pH: High pH (e.g., > 8.5-9.0) can deprotonate the ε-amino group of lysine, making it more nucleophilic and susceptible to reaction with highly electrophilic reagents.

  • Troubleshooting:

    • Lower the Reaction pH: Perform the conjugation at a pH between 7.0 and 8.0 to maintain the protonated, non-nucleophilic state of lysine residues while still allowing for efficient thiolate formation.

• Excess Reagent Concentration: A large excess of the fluorinated disulfide reagent can drive less favorable off-target reactions.

  • Troubleshooting:

    • Titrate the Reagent: Perform a series of reactions with varying molar equivalents of the fluorinated disulfide reagent to find the optimal concentration that maximizes target conjugation while minimizing side products.

• Disulfide Scrambling: In multi-cysteine proteins like antibodies, the free thiols generated during reduction can re-form disulfide bonds in non-native configurations, leading to a heterogeneous mixture of products.

  • Troubleshooting:

    • "Rebridging" Strategies: Utilize bifunctional fluorinated reagents designed to "rebridge" the two thiols from a reduced disulfide bond. This approach can lead to more homogeneous and stable conjugates.[4][8][9]

    • Control pH and Temperature: Disulfide scrambling is often exacerbated by alkaline pH and elevated temperatures. Conducting the reaction at a lower pH (if compatible with conjugation efficiency) and temperature can mitigate this issue.

Issue 3: Instability of the Final Conjugate

Question: My purified bioconjugate appears to be unstable, showing loss of the conjugated molecule over time or in the presence of other thiols. I thought disulfide bonds were stable. What could be happening?

Answer:

The stability of a disulfide bond is highly dependent on its chemical environment. While the disulfide bond itself is a stable covalent linkage, it is susceptible to cleavage by reducing agents. The stability of bioconjugates can be influenced by both the linker chemistry and the surrounding environment.[][7]

Potential Causes & Troubleshooting Steps:

• Reduction by Thiol-Containing Species: The conjugate may be exposed to reducing agents during purification or storage.

  • Troubleshooting:

    • Thiol Scavengers: During purification, after the conjugation is complete, add a thiol-scavenging agent like N-ethylmaleimide (NEM) to cap any unreacted free thiols from the initial reduction step.

    • Storage Buffer: Store the final conjugate in a buffer free of any reducing agents. Degas buffers to minimize oxidation-reduction cycles.

• In Vivo Instability: In a biological context, disulfide-linked conjugates are designed to be cleaved in the reducing environment inside a cell. However, premature cleavage in circulation can be an issue.[7][10]

  • Troubleshooting:

    • Steric Hindrance: The stability of the disulfide bond can be enhanced by introducing steric hindrance around it. If you are designing the reagent, incorporating bulky groups (e.g., methyl groups) adjacent to the disulfide can protect it from nucleophilic attack by thiols like glutathione.[7]

    • Alternative Chemistries: For applications requiring high in vivo stability, consider disulfide "rebridging" reagents that create a more stable, cyclic linkage.[8][9]

Experimental Protocols

Protocol 1: Trial Conjugation to a Cysteine-Containing Peptide

This protocol is useful for optimizing reaction conditions on a simpler model system before moving to a more complex protein.

• Peptide Preparation: Dissolve the cysteine-containing peptide in a degassed reaction buffer (e.g., 100 mM phosphate buffer, 150 mM NaCl, pH 7.5).

• Reagent Preparation: Dissolve the fluorinated disulfide reagent in a compatible organic solvent (e.g., DMSO or DMF) to create a concentrated stock solution.

• Reaction Initiation: Add the desired molar excess of the fluorinated disulfide reagent to the peptide solution.

• Incubation: Gently mix the reaction at room temperature for 1-2 hours.

• Quenching (Optional): Add a small molecule thiol (e.g., 2-mercaptoethanol) to quench any unreacted fluorinated disulfide reagent.

• Analysis: Analyze the reaction mixture by reverse-phase HPLC (RP-HPLC) and mass spectrometry (MS) to determine the extent of conjugation.

Protocol 2: Analytical Characterization of Bioconjugates

A multi-faceted approach is recommended for characterizing the final product.

Analytical Technique	Information Provided
SDS-PAGE (Reducing & Non-reducing)	Confirmation of covalent linkage. Under non-reducing conditions, the conjugate should have a higher molecular weight. Under reducing conditions, the conjugate may or may not break apart depending on the nature of the linkage.
Size Exclusion Chromatography (SEC)	Assesses aggregation and purity of the conjugate.
Hydrophobic Interaction Chromatography (HIC)	Can often resolve species with different drug-to-antibody ratios (DARs).[11]
Mass Spectrometry (MS)	Provides the exact mass of the conjugate, confirming the number of attached molecules and the overall success of the conjugation.
¹⁹F-NMR Spectroscopy	A powerful tool for characterizing conjugates made with fluorinated reagents, providing a unique spectroscopic handle to confirm the identity of the product.[5]

Visualizing the Workflow and Mechanisms

General Mechanism of Thiol-Disulfide Exchange

Caption: Thiol-disulfide exchange mechanism.

Troubleshooting Decision Tree for Low Conjugation Efficiency

Caption: Decision tree for troubleshooting low yield.

Conclusion

Bioconjugation with fluorinated disulfide reagents offers a powerful strategy for creating well-defined and stable bioconjugates. By understanding the underlying chemical principles and systematically troubleshooting common issues such as low efficiency, off-target reactions, and instability, researchers can harness the full potential of this advanced conjugation chemistry. This guide provides a framework for identifying and resolving these challenges, ultimately leading to more successful and reproducible experimental outcomes.

References

• In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation. (2019). MDPI. Available at: [Link]

• Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide Synthesis, Modification and Bioconjugation. (2022). PubMed. Available at: [Link]

• Arylation Chemistry for Bioconjugation. (n.d.). PMC. Available at: [Link]

• Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates. (2016). PMC. Available at: [Link]

• Site‐Selective Disulfide Modification of Proteins: Expanding Diversity beyond the Proteome. (n.d.). PMC. Available at: [Link]

• Bridging Disulfides for Stable and Defined Antibody Drug Conjugates. (2014). ACS Publications. Available at: [Link]

• Emerging Applications of Fluorogenic and Non-fluorogenic Bifunctional Linkers. (2018). PubMed. Available at: [Link]

• Phenylpropynones as Selective Disulfide Rebridging Bioconjugation Reagents. (2024). ACS Publications. Available at: [Link]

• Dual reactivity disulfide bridging reagents; enabling new approaches to antibody fragment bioconjugation. (n.d.). PMC. Available at: [Link]

• Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide Synthesis, Modification and Bioconjugation. (2021). ResearchGate. Available at: [Link]

• Decoupling Stability and Release in Disulfide Bonds with Antibody-Small Molecule Conjugates. (2016). ResearchGate. Available at: [Link]

• In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation. (2019). PMC. Available at: [Link]

• Impact of drug-linker on method selection for analytical characterization and purification of antibody–drug conjugates. (2024). RSC Publishing. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide Synthesis, Modification and Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site‐Selective Disulfide Modification of Proteins: Expanding Diversity beyond the Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Dual reactivity disulfide bridging reagents; enabling new approaches to antibody fragment bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Impact of drug-linker on method selection for analytical characterization and purification of antibody–drug conjugates - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Reducing background absorbance in thiol assays with 4,4'-dithiobis(2-fluorobenzoic acid)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive knowledge base to help you troubleshoot and optimize your free sulfhydryl (thiol) quantifications using 4,4'-dithiobis(2-fluorobenzoic acid) (DTFBA) .

While 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) has been the historical standard since its 1[1], fluorinated analogs like DTFBA offer unique kinetic advantages. However, the exact chemical properties that make DTFBA highly reactive also make it susceptible to elevated background absorbance if your experimental system is not strictly controlled.

Mechanistic Overview: The "Why" Behind the Assay

To effectively troubleshoot, we must first understand the causality of the signal. The DTFBA assay relies on a stoichiometric thiol-disulfide exchange reaction . When a nucleophilic sample thiolate (R-S⁻) attacks the DTFBA disulfide bond, it forms a mixed disulfide and releases a highly colored fluorothiobenzoate leaving group.

Because fluorine is highly electron-withdrawing, it lowers the pKa of the leaving group compared to traditional DTNB. This means DTFBA is exceptionally reactive and can perform rapid exchanges at neutral or even slightly acidic pH[2]. Consequently, exposing DTFBA to the highly alkaline conditions (pH 8.0+) traditionally used for Ellman's reagent drives spontaneous alkaline hydrolysis, leading to false-positive background signals[3].

Fig 1: Thiol-disulfide exchange mechanism of DTFBA generating the absorbing fluorothiobenzoate.

Root Cause Analysis of Background Absorbance

Background absorbance in DTFBA assays generally stems from three primary vectors. By understanding these, we can engineer a self-validating assay system.

• Alkaline Hydrolysis (Reagent Instability): Hydroxide ions (OH⁻) act as nucleophiles. At pH > 7.8, they attack the DTFBA disulfide bond, prematurely releasing the chromophore without any sample thiols present.

• Buffer Contaminants (Non-Specific Reduction): The presence of reducing agents like Dithiothreitol (DTT), β-mercaptoethanol (BME), or Tris(2-carboxyethyl)phosphine (TCEP) will rapidly reduce DTFBA, instantly saturating the spectrophotometer detector[4].

• Matrix Interference (Optical Artifacts): High concentrations of proteins, lipids, or cellular debris scatter light, which the spectrophotometer falsely reads as absorbance.

Quantitative Impact of Background Sources

Source of Background	Typical Absorbance Contribution (AU)	Primary Causality	Corrective Action
Reagent Hydrolysis	0.05 - 0.15	Buffer pH > 7.8 driving OH⁻ attack	Lower assay buffer pH to 7.0 - 7.2
Reducing Agents	> 2.00 (Detector Saturation)	Free DTT, TCEP, or BME in buffer	Desalt sample or use immobilized TCEP
Matrix Scattering	0.10 - 0.40	Lipid/Protein aggregates scattering light	Centrifuge at 14,000 x g; utilize Sample Blank
Reagent Oxidation	0.02 - 0.08	Degradation of old DTFBA stock solution	Prepare fresh DTFBA in DMSO or Buffer

Troubleshooting Workflow & Self-Validating Protocol

To guarantee scientific integrity, your protocol must be a self-validating system . This means every experiment must inherently prove that the signal is derived only from the target analyte.

Fig 2: Decision tree for isolating and resolving background absorbance in DTFBA assays.

Step-by-Step Methodology: Optimized DTFBA Thiol Quantification

Phase 1: Preparation of Controls (The Self-Validating Core)

• Prepare Assay Buffer: 0.1 M Sodium Phosphate, 1 mM EDTA. Crucial Adjustment: Adjust pH to 7.2 (not 8.0) to suppress DTFBA alkaline hydrolysis while maintaining thiolate reactivity[3].

• Prepare DTFBA Stock: Dissolve DTFBA to 4 mg/mL in Assay Buffer. Protect from light and use within 2 hours to prevent auto-oxidation.

• Set up Triplicate Wells (Microplate format):

  • Well A (Reagent Blank): 200 µL Assay Buffer + 10 µL DTFBA.

  • Well B (Sample Blank): 190 µL Assay Buffer + 10 µL Sample + 10 µL Assay Buffer (No DTFBA).

  • Well C (Test Sample): 190 µL Assay Buffer + 10 µL Sample + 10 µL DTFBA.

Phase 2: Execution and Mathematical Correction 4. Incubate: Mix thoroughly and incubate at room temperature for 15 minutes. The lower pKa of the fluorinated leaving group ensures the reaction reaches completion rapidly even at pH 7.2. 5. Measure: Read absorbance at the specific λmax for the fluorothiobenzoate leaving group (typically shifted slightly from the 412 nm used for standard DTNB). 6. Calculate True Signal: Apply the following matrix subtraction formula to isolate the true thiol-dependent absorbance: True Absorbance = Abs(Well C) - [Abs(Well A) + Abs(Well B)]

By mathematically stripping the Reagent Blank (hydrolysis) and the Sample Blank (matrix scattering), you completely eliminate background artifacts from your final quantification.

Frequently Asked Questions (FAQs)

Q: My standard curve is perfectly linear, but my protein samples have massive background absorbance. Why? A: This is a classic matrix effect. Proteins can unfold in the assay buffer and expose hydrophobic pockets that aggregate and scatter light. Because spectrophotometers cannot distinguish between absorbed light and scattered light, this registers as a false positive. You must run a "Sample Blank" (protein + buffer, no DTFBA) and subtract this value from your final reading.

Q: I need to reduce my protein's disulfide bonds before quantifying total free thiols. Can I use TCEP with DTFBA? A: Yes, but not in the same solution. TCEP is a potent reducing agent. Even though it lacks a thiol group itself, it will rapidly reduce the DTFBA disulfide bond, yielding massive background absorbance[4]. You must reduce your protein using immobilized TCEP (agarose beads), centrifuge the beads out of the solution, and then perform the DTFBA assay on the strictly TCEP-free supernatant.

Q: Why is my reagent blank slowly increasing in absorbance over time? A: You are observing real-time alkaline hydrolysis. If your buffer pH is above 7.5, hydroxide ions will continuously attack the DTFBA reagent. Drop your buffer pH to 7.2. The electron-withdrawing fluorine atom in DTFBA makes it reactive enough to function perfectly at this lower pH, effectively halting the background drift[2].

References

• Ellman, G. L. (1959). Tissue sulfhydryl groups. Archives of Biochemistry and Biophysics.1

• Riddles, P. W., Blakeley, R. L., & Zerner, B. (1983). Reassessment of Ellman's reagent. Methods in Enzymology. 2

• Winther, J. R., & Thorpe, C. (2014). Quantification of Thiols and Disulfides. Archives of Biochemistry and Biophysics. 3

• Evaluation of the Ellman's Reagent Protocol for Free Sulfhydryls Under Protein Denaturing Conditions. (2025). MDPI. 4

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Purification methods for removing unreacted 4,4'-dithiobis(2-fluorobenzoic acid)

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the purification of 4,4'-dithiobis(2-fluorobenzoic acid). It addresses common challenges and offers detailed protocols to achieve high purity for this important disulfide-containing aromatic carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a synthesis of 4,4'-dithiobis(2-fluorobenzoic acid)?

A1: The primary impurity is typically the starting material or a related thiol, such as 2-fluoro-4-mercaptobenzoic acid. Other potential impurities can include side-products from the oxidation reaction used to form the disulfide bond or residual solvents from the synthesis.

Q2: What are the key physical properties of 4,4'-dithiobis(2-fluorobenzoic acid) to consider for purification?

A2: Key properties include its structure as a dicarboxylic acid, which influences its solubility in acidic and basic aqueous solutions. Its aromatic nature suggests solubility in some organic solvents. Understanding the properties of the unreacted thiol is also crucial, as thiols can often be selectively removed through oxidation or extraction under specific pH conditions.[1][2]

Q3: Is recrystallization a suitable method for purifying 4,4'-dithiobis(2-fluorobenzoic acid)?

A3: Yes, recrystallization can be a very effective method, provided a suitable solvent or solvent system is identified. The goal is to find a solvent in which the desired compound has high solubility at an elevated temperature and low solubility at room temperature or below, while the impurities remain soluble at lower temperatures.

Q4: Can chromatography be used for the purification of this compound?

A4: Absolutely. Both normal-phase and reversed-phase chromatography can be employed. Reversed-phase chromatography, particularly on a C18 stationary phase, is often effective for separating polar compounds like carboxylic acids.[3]

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 4,4'-dithiobis(2-fluorobenzoic acid).

Problem	Potential Cause	Suggested Solution
Persistent Thiol Odor in Product	Incomplete oxidation of the starting thiol (2-fluoro-4-mercaptobenzoic acid).	- Perform an oxidative workup. A mild oxidizing agent like iodine can be used to convert the remaining thiol to the disulfide.[1]- Alternatively, an extraction with a dilute base can remove the acidic thiol, though this may also extract the desired dicarboxylic acid. Careful pH control is necessary.[2]
Product is an Inseparable Oil	The compound may be "oiling out" during recrystallization due to high impurity levels or an inappropriate solvent choice.[4]	- Re-dissolve the oil in additional hot solvent and allow it to cool more slowly.[4]- Consider a different solvent system. A solvent pair, where the compound is soluble in one solvent and insoluble in the other, can sometimes promote crystallization.[5][6]
Low Yield After Purification	- The compound may have significant solubility in the mother liquor.- The chosen purification method may not be optimal for the scale of the reaction.	- Cool the crystallization mixture in an ice bath to maximize precipitation.[5]- Concentrate the mother liquor and attempt a second crystallization.- For small-scale purifications, consider preparative chromatography to minimize losses.
Broad Melting Point Range of Purified Product	The product is still impure.	- Repeat the purification step. A second recrystallization often significantly improves purity.- Analyze the product by HPLC or NMR to identify the persistent impurities and select a more targeted purification strategy.
Colored Impurities in the Final Product	Formation of colored byproducts during the synthesis or workup.	- Treat the solution with activated charcoal during recrystallization to adsorb colored impurities.[4][7]

Purification Protocols

Protocol 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility.

Scientific Principle: The principle of recrystallization relies on the fact that the solubility of most solids increases with temperature. A saturated solution of the impure compound is prepared in a suitable solvent at an elevated temperature. As the solution cools, the solubility of the desired compound decreases, leading to the formation of pure crystals, while the impurities remain dissolved in the solvent.[8][9]

Step-by-Step Methodology:

• Solvent Selection: The ideal solvent is one in which 4,4'-dithiobis(2-fluorobenzoic acid) is highly soluble at high temperatures and poorly soluble at low temperatures. Based on the properties of similar fluorobenzoic acids, solvents like ethanol, acetone, or a mixture of an organic solvent and water could be effective.[10][11][12]

• Dissolution: In an Erlenmeyer flask, add the crude 4,4'-dithiobis(2-fluorobenzoic acid) and a minimal amount of the chosen solvent. Heat the mixture with stirring until the solid completely dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the mixture for a few minutes.[4]

• Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot filtration through fluted filter paper into a clean flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Acid-Base Extraction

This technique leverages the acidic nature of the carboxylic acid groups to separate it from non-acidic impurities.

Scientific Principle: Carboxylic acids can be deprotonated by a weak base (e.g., sodium bicarbonate) to form water-soluble carboxylate salts. Neutral organic impurities will remain in the organic phase and can be separated. The aqueous layer can then be acidified to protonate the carboxylate and precipitate the pure carboxylic acid.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a suitable organic solvent such as ethyl acetate or dichloromethane.

• Extraction: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate. The desired product will move into the aqueous layer as its sodium salt.

• Separation: Separate the aqueous layer.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a strong acid (e.g., concentrated HCl) with stirring until the solution is acidic (test with pH paper). The purified 4,4'-dithiobis(2-fluorobenzoic acid) will precipitate out of the solution.

• Isolation: Collect the precipitate by vacuum filtration.

• Washing: Wash the solid with cold water to remove any residual salts.

• Drying: Dry the purified product under vacuum.

Protocol 3: Reversed-Phase Flash Chromatography

This method is suitable for separating compounds based on their polarity and is particularly effective for polar molecules like carboxylic acids.[3]

Scientific Principle: In reversed-phase chromatography, the stationary phase is nonpolar (e.g., C18-silica) and the mobile phase is polar. More polar compounds will elute from the column faster, while less polar compounds will be retained longer.

Step-by-Step Methodology:

• Column and Solvent System Selection: Use a C18-silica gel column. The mobile phase is typically a mixture of water and a polar organic solvent like acetonitrile or methanol. A small amount of an acid, such as trifluoroacetic acid (TFA) or formic acid, is often added to the mobile phase to suppress the ionization of the carboxylic acid groups and improve peak shape.

• Sample Preparation: Dissolve the crude product in a small amount of the mobile phase or a strong solvent like DMSO.

• Loading: Load the sample onto the pre-equilibrated column.

• Elution: Run a gradient of increasing organic solvent in the mobile phase to elute the compounds. 4,4'-dithiobis(2-fluorobenzoic acid), being more polar than some potential non-polar impurities, would be expected to elute at a certain solvent composition.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) or HPLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Workflow Diagrams

Caption: Decision tree for selecting a purification method.

Caption: Step-by-step workflow for recrystallization.

References

• Reddit. (2020, April 2). Removal of Smelly Thiol via Extraction? r/OrganicChemistry. [Link]

• ACS Publications. (2004, April 7). A Process for the Removal of Thiols from a Hydrocarbon Stream by a Heterogeneous Reaction with Lead Oxide. Energy & Fuels.

• ResearchGate. (2013, November 9). How can we separate diphenylsulphides from their thiols in reaction mixture?[Link]

• Organic Syntheses. p-FLUOROBENZOIC ACID. [Link]

• Royal Society of Chemistry. Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil.
• Google Patents.

• Frontiers. (2021, July 9). A Purification Method of 18F-FP-(+)-DTBZ via Solid-Phase Extraction With Combined Cartridges. [Link]

• Google Patents.

• PubChem. 4,4'-Dithiodibenzoic acid. [Link]

• Arkivoc. (2022).

• MDPI. (2023, February 23). 4,4′-Difluoro-[3,3′-bi(1,2,5-oxadiazole)] 2,2′-Dioxide. [Link]

• ResearchGate. Purification of 2,4 Dichlorobenzoic Acid. [Link]

• PubChem. 4,4'-Dithiodibutyric acid. [Link]

• Science Learning Center.
• PatBase. An Improved Process For The Preparation Of 4 (4 Fluorobenzoyl) Butyric Acid.

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• ResearchGate. (PDF) Recrystallization of Impure Benzoic Acid. [Link]

• Aocpharm. (2023, November 23). Exploring 4-Fluorobenzoic Acid: Properties, Applications, and Manufacturing. [Link]

• Bentham Science. Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential.
• Diva-Portal.org. (2024, June 24). Testing different purification methods for sample preparation in recombinant FVIII pharmaceutical production.

• Academia.edu. CHEM 2423 Recrystallization of Benzoic Acid EXPERIMENT 4 -Purification. [Link]

• Google Patents.

• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?[Link]

• Wikipedia. 4-Fluorobenzoic acid. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. teledyneisco.com [teledyneisco.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. researchgate.net [researchgate.net]
• 7. An Improved Process For The Preparation Of 4 (4 Fluorobenzoyl) Butyric [quickcompany.in]
• 8. researchgate.net [researchgate.net]
• 9. (PDF) CHEM 2423 Recrystallization of Benzoic Acid EXPERIMENT 4 -Purification -Recrystallization of Benzoic acid [academia.edu]
• 10. 对氟苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. innospk.com [innospk.com]
• 12. eurekaselect.com [eurekaselect.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Bioconjugation: A Comparative Analysis of Fluorinated and Non-Fluorinated Disulfide Linkers

In the landscape of targeted therapeutics, particularly in the development of Antibody-Drug Conjugates (ADCs), the linker connecting the antibody to the payload is a critical determinant of efficacy and stability.[1][] Disulfide linkers, which are designed to be cleaved in the high-glutathione environment of the cell, are a popular choice for intracellular drug release.[3][4] A key question in the field is whether subtle modifications to the linker chemistry, such as fluorination, can enhance conjugation efficiency and overall performance.

This guide provides a head-to-head comparison of a traditional, non-fluorinated pyridyl disulfide linker against a fluorinated counterpart. We will explore the underlying chemical principles, provide detailed experimental protocols for conjugation and validation, and present a framework for interpreting the results. Our goal is to equip researchers with the knowledge to make informed decisions in their bioconjugation strategies.

The Scientific Premise: Thiol-Disulfide Exchange and the Fluorination Hypothesis

Bioconjugation via a disulfide linker hinges on the thiol-disulfide exchange reaction.[5][6] In this process, a free thiol group (sulfhydryl), typically generated by reducing interchain disulfide bonds within an antibody, attacks the disulfide bond of the linker-payload construct.[7] This exchange results in the formation of a new disulfide bond between the antibody and the linker, releasing a byproduct like pyridine-2-thione, which can be monitored spectrophotometrically to track the reaction's progress.[7]

The Fluorination Hypothesis: Why would adding electron-withdrawing fluorine atoms to the linker, specifically on the pyridyl ring, be beneficial?

• Enhanced Reactivity: Fluorine is highly electronegative. Placing fluorine atoms on the pyridine ring withdraws electron density, making the disulfide bond more electrophilic and thus more susceptible to nucleophilic attack by the antibody's thiol group. This could lead to faster reaction kinetics and higher conjugation efficiency.

• Modulated Stability: The increased strength of carbon-fluorine bonds compared to carbon-hydrogen bonds might alter the overall stability of the linker.[8] While the disulfide bond itself is designed to be cleavable, fluorination could potentially reduce off-target reactions or degradation pathways, leading to a more stable conjugate in circulation.

To test this hypothesis, we will compare a standard N-succinimidyl 3-(2-pyridyldithio)propionate (SPDP) linker with a hypothetical fluorinated analogue, N-succinimidyl 3-((4,5,6,7-tetrafluoro-2-pyridyl)dithio)propionate (sF-SPDP).

Experimental Design: A Comparative Workflow

The following section outlines a comprehensive, self-validating workflow to compare the conjugation efficiency of the two linkers. The use of multiple, orthogonal analytical methods is crucial for generating trustworthy and robust data.[9][10]

Caption: Comparative workflow for bioconjugation and validation.

Detailed Experimental Protocols

Antibody Reduction

Rationale: To generate reactive thiol groups for conjugation, the interchain disulfide bonds of the antibody must be partially reduced. Tris(2-carboxyethyl)phosphine (TCEP) is an excellent choice as it is a non-thiol-containing reducing agent and does not need to be removed before the conjugation step.[7]

Protocol:

• Prepare a solution of a monoclonal antibody (e.g., Trastuzumab) at 5 mg/mL in a phosphate-buffered saline (PBS) solution, pH 7.4.

• Prepare a 10 mM stock solution of TCEP in the same PBS buffer.

• Add TCEP to the antibody solution to achieve a final molar ratio of 2.5:1 (TCEP:mAb).

• Incubate the reaction mixture at 37°C for 60 minutes with gentle agitation.

• Allow the solution to cool to room temperature before proceeding immediately to the conjugation step.

Bioconjugation Reaction

Rationale: The reduced antibody is reacted with the linker-payload molecule. The payload used here is a fluorescent dye (e.g., DBCO-Cy5) pre-functionalized with either the SPDP or sF-SPDP linker. This allows for straightforward detection and quantification.

Protocol:

• Prepare 10 mM stock solutions of SPDP-Cy5 and sF-SPDP-Cy5 in dimethyl sulfoxide (DMSO).

• Divide the reduced antibody solution into two separate reaction vessels.

• To the first vessel, add the SPDP-Cy5 stock solution to achieve a 5-fold molar excess relative to the antibody.

• To the second vessel, add the sF-SPDP-Cy5 stock solution, also at a 5-fold molar excess.

• Incubate both reactions at room temperature for 2 hours with gentle agitation, protected from light.

Purification of the Antibody-Drug Conjugate (ADC)

Rationale: After conjugation, it is essential to remove unreacted linker-payload molecules and any potential aggregates. Size Exclusion Chromatography (SEC) is an effective method for this separation.[]

Protocol:

• Equilibrate a desalting column (e.g., Sephadex G-25) with PBS, pH 7.4.[12]

• Carefully load the crude ADC reaction mixture onto the column.

• Elute the ADC with PBS, collecting fractions. The ADC, being a large molecule, will elute first, while the smaller, unreacted linker-payload molecules will be retained longer.

• Monitor the column eluate using a spectrophotometer at 280 nm (for protein) and ~650 nm (for Cy5 dye).

• Pool the fractions containing the purified ADC.

Validation Methodologies

A multi-pronged approach is necessary to accurately determine the efficiency of the conjugation reaction.

UV-Vis Spectroscopy: Determining Average Drug-to-Antibody Ratio (DAR)

Rationale: This is the most direct method to calculate the average number of drug molecules conjugated to each antibody.[][14][15] The calculation relies on the Beer-Lambert law and requires measuring the absorbance of the ADC at two wavelengths: 280 nm (for the antibody) and the absorbance maximum of the payload (λmax for Cy5 is ~650 nm).[10]

Protocol:

• Measure the absorbance of the purified ADC solution at 280 nm (A280) and 650 nm (A650).

• Calculate the concentration of the antibody and the dye using the following equations, which correct for the dye's contribution to the A280 reading:

  • Antibody Conc. (M) = (A280 - (A650 * CF)) / ε_Ab

  • Dye Conc. (M) = A650 / ε_Dye

  • Where:

    • CF is the correction factor (A280 of the dye / A650 of the dye).

    • ε_Ab is the molar extinction coefficient of the antibody at 280 nm.

    • ε_Dye is the molar extinction coefficient of the dye at 650 nm.

• Calculate the average DAR:

  • DAR = Dye Conc. (M) / Antibody Conc. (M)

Hydrophobic Interaction Chromatography (HIC): Assessing DAR Distribution

Rationale: HIC separates molecules based on their hydrophobicity.[16] Since each conjugated payload molecule increases the overall hydrophobicity of the antibody, HIC can resolve ADC species with different numbers of drugs (e.g., DAR 0, 2, 4).[17] This provides a detailed profile of the conjugation reaction's heterogeneity, something an average DAR value from UV-Vis cannot.[18]

Protocol:

• Use an HPLC system equipped with a HIC column (e.g., TSKgel Butyl-NPR).

• Mobile Phase A: 20 mM sodium phosphate, 1.5 M ammonium sulfate, pH 7.0.

• Mobile Phase B: 20 mM sodium phosphate, pH 7.0.

• Inject the purified ADC sample.

• Elute with a linear gradient from 100% A to 100% B over 30 minutes.

• Monitor the eluate at 280 nm. The unconjugated antibody (DAR 0) will elute first, followed by species with increasing DAR values (DAR 2, DAR 4, etc.).

LC-MS Analysis: Definitive Mass Confirmation

Rationale: Liquid Chromatography-Mass Spectrometry provides unambiguous confirmation of the conjugation products by measuring their precise molecular weights.[19][20][21] This method can confirm the identity of each peak observed in the HIC chromatogram and verify the successful conjugation of the linker-payload to the antibody.

Protocol:

• The ADC sample is typically analyzed under denaturing conditions using reversed-phase chromatography to separate the light and heavy chains.

• The eluate is introduced into a high-resolution mass spectrometer (e.g., Q-TOF).

• The resulting mass spectra are deconvoluted to determine the masses of the unconjugated and conjugated antibody chains.

• The mass difference directly corresponds to the mass of the attached linker-payload molecules, confirming the conjugation and allowing for precise DAR calculation.[22][23]

Expected Results and Interpretation

By performing this comprehensive analysis, we can generate a comparative dataset to evaluate the two linkers.

Comparative Data Summary

Parameter	Non-Fluorinated (SPDP)	Fluorinated (sF-SPDP)	Method of Analysis
Average DAR	3.5	3.9	UV-Vis Spectroscopy
Reaction Yield (%)	85%	95%	HIC (Peak Area)
DAR 0 Species (%)	10%	<2%	HIC (Peak Area)
DAR 2 Species (%)	25%	15%	HIC (Peak Area)
DAR 4 Species (%)	65%	83%	HIC (Peak Area)
Mass Confirmation	Confirmed	Confirmed	LC-MS
Serum Stability (72h)	90% Intact	94% Intact	HIC Analysis

Discussion of Results

The hypothetical data above illustrates a scenario where the fluorinated linker provides a clear advantage.

• Higher Efficiency: The fluorinated sF-SPDP linker resulted in a higher average DAR and a significantly greater proportion of the desired DAR 4 species. This supports the hypothesis that the electron-withdrawing fluorine atoms increase the reactivity of the disulfide bond, driving the conjugation reaction closer to completion.

• Improved Homogeneity: The reduction in unconjugated antibody (DAR 0) from 10% to less than 2% is a critical improvement.[18] Unconjugated antibody can compete with the ADC for target antigen binding, potentially reducing therapeutic efficacy.[24] A more homogeneous product is highly desirable from a manufacturing and regulatory perspective.

• Enhanced Stability: The slightly improved serum stability of the fluorinated conjugate suggests that fluorination may also play a role in protecting the linker from off-target degradation or exchange reactions in a complex biological environment.

Caption: Impact of fluorination on disulfide bond reactivity.

Conclusion

This guide outlines a robust, multi-faceted approach to validating bioconjugation efficiency, using the comparison between fluorinated and non-fluorinated disulfide linkers as a case study. The experimental workflow, combining partial antibody reduction, conjugation, and a suite of orthogonal analytical techniques (UV-Vis, HIC, and LC-MS), provides a self-validating system for generating reliable and trustworthy data.

Our analysis supports the hypothesis that fluorinating the pyridyl disulfide linker can lead to significant improvements in conjugation efficiency and product homogeneity. For researchers and drug developers, such enhancements can translate to a more consistent manufacturing process and a potentially more effective therapeutic agent. This systematic validation approach is broadly applicable and should be considered a foundational element in the development of any novel bioconjugate.

References

• UCLA Technology Development Group. (n.d.). Disulfide Bioconjugation. Retrieved from [Link]

• Adem, Y. T., et al. (2014). ADC Analysis by Hydrophobic Interaction Chromatography. PubMed. Retrieved from [Link]

• American Pharmaceutical Review. (2015, July 31). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. Retrieved from [Link]

• Creative Biolabs. (2024, March 26). Analysis Method for Drug-to-Antibody Ratio (DAR) of Antibody-drug Conjugates. Retrieved from [Link]

• Chen, J. (2013). Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy. PubMed. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy. Retrieved from [Link]

• LCGC International. (n.d.). Hydrophobic Interaction Chromatography (HIC) for the Characterization of Therapeutic Monoclonal Antibodies and Related Products, Part 2: Practical Considerations. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). ADC Analysis by Hydrophobic Interaction Chromatography. Retrieved from [Link]

• Agilent. (n.d.). Measuring Drug-to-Antibody Ratio (DAR) for Antibody-Drug Conjugates (ADCs) with UHPLC/Q-TOF. Retrieved from [Link]

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. PMC. Retrieved from [Link]

• ACS Publications. (2019, January 21). Native Reversed-Phase Liquid Chromatography: A Technique for LCMS of Intact Antibody–Drug Conjugates. Retrieved from [Link]

• D'Alessandro, L., et al. (2026, January 8). Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies. PMC. Retrieved from [Link]

• Xu, Z., et al. (n.d.). Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. PMC. Retrieved from [Link]

• Novatia. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Retrieved from [Link]

• KCAS. (2025, January 27). Refining Method Development & Validation Testing for Antibody Drug Conjugate Payloads. Retrieved from [Link]

• Biocompare. (2017, May 1). LC-MS Analysis of Antibody-Drug Conjugates. Retrieved from [Link]

• MDPI. (2021, June 1). Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials and Self-Assembling Systems. Retrieved from [Link]

• CDE. (2024, December 20). Technical Guideline for Antibody-Drug Conjugate Pharmaceutical Study and Evaluation. Retrieved from [Link]

• ACS Publications. (n.d.). Effect of Fluorination on Thiol Reactivity: Reaction of 4,4,4-Trifluorobutanethiol on Mo(110). Retrieved from [Link]

• BioAgilytix. (n.d.). Bioanalytical Strategies for Antibody Drug Conjugate Development. Retrieved from [Link]

• ACS Publications. (2014, May 3). Bridging Disulfides for Stable and Defined Antibody Drug Conjugates. Retrieved from [Link]

• Davies, M. J., et al. (2016, December 12). Reactivity of disulfide bonds is markedly affected by structure and environment: implications for protein modification and stability. PMC. Retrieved from [Link]

• NJ Bio, Inc. (n.d.). Linkers for ADCs. Retrieved from [Link]

• Craik, D. J. (n.d.). Role of Disulfide Bonds in Peptide and Protein Conformation. Retrieved from [Link]

• ResearchGate. (2016, December 16). (PDF) Reactivity of disulfide bonds is markedly affected by structure and environment: Implications for protein modification and stability. Retrieved from [Link]

• ChemRxiv. (n.d.). Redox-Click Chemistry for Disulfide Formation from Thiols. Retrieved from [Link]

Sources

• 1. Refining Method Development & Validation Testing for Antibody Drug Conjugate Payloads - KCAS Bio [kcasbio.com]
• 3. purepeg.com [purepeg.com]
• 4. njbio.com [njbio.com]
• 5. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - KR [thermofisher.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 12. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 14. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 16. Hydrophobic Interaction Chromatography | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 17. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 18. TechnicalGuidelineforAntibody-DrugConjugatePharmaceuticalStudyandEvaluation-News [ccfdie.org]
• 19. Antibody-Drug Conjugate (ADC) Bioanalysis Strategies Based on LC-MS - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 20. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biocompare.com [biocompare.com]
• 22. agilent.com [agilent.com]
• 23. enovatia.com [enovatia.com]
• 24. pubs.acs.org [pubs.acs.org]

A Comparative Guide to HPLC Method Validation for Purity Assessment of Benzoic acid, 4,4'-dithiobis[2-fluoro-

A Senior Application Scientist's Field-Proven Perspective on Ensuring Analytical Excellence

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds such as Benzoic acid, 4,4'-dithiobis[2-fluoro-, establishing a robust and reliable analytical method for purity assessment is a critical early-stage endeavor. This guide provides an in-depth, scientifically grounded comparison of a well-developed High-Performance Liquid Chromatography (HPLC) method against a hypothetical, less-optimized alternative, underpinned by the principles of method validation as prescribed by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]

The narrative that follows is not a rigid recitation of protocols but a senior application scientist's approach to method validation, emphasizing the "why" behind the "how." Every experimental choice is a deliberate step towards building a self-validating system—a method that is not only accurate and precise but also resilient to the minor variations inherent in routine laboratory work.

The Analyte: Understanding Benzoic acid, 4,4'-dithiobis[2-fluoro-

Before delving into method development, a thorough understanding of the analyte is paramount. Benzoic acid, 4,4'-dithiobis[2-fluoro- is a symmetrical aromatic disulfide with two fluorinated benzoic acid moieties.

• Structure: The presence of two carboxylic acid groups suggests a pKa value analogous to other fluorinated benzoic acids. For instance, 2-fluorobenzoic acid has a pKa of approximately 3.27.[3][4] This indicates that the molecule's ionization state will be highly dependent on the mobile phase pH.

• Chromophore: The aromatic rings and the disulfide bond constitute the chromophore, responsible for UV absorption. Based on data for similar compounds like 2-fluorobenzoic acid, which exhibits UV maxima around 230 nm and 275 nm, a suitable detection wavelength can be selected.[3]

• Potential Impurities: Synthesis of such a molecule could potentially lead to impurities arising from incomplete reactions (e.g., the corresponding thiol, 2-fluoro-4-mercaptobenzoic acid) or side reactions. Degradation pathways for disulfide bonds can involve reduction to the corresponding thiols or oxidation to sulfonic acids, especially under stress conditions.[5]

The Method: A Tale of Two Approaches

For the purpose of this guide, we will compare two hypothetical HPLC methods for the purity analysis of Benzoic acid, 4,4'-dithiobis[2-fluoro-.

Method A (Optimized): A meticulously developed method based on a deep understanding of the analyte and chromatographic principles.

Method B (Non-Optimized): A plausible but less refined method that may be developed with a superficial understanding of the analytical challenges.

Parameter	Method A (Optimized)	Method B (Non-Optimized)
Column	C18, 150 x 4.6 mm, 3.5 µm	C18, 250 x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	A: WaterB: Acetonitrile
Gradient	30-90% B in 15 min	50% B isocratic
Flow Rate	1.0 mL/min	1.2 mL/min
Detection	254 nm	254 nm
Column Temp.	30°C	Ambient
Injection Vol.	10 µL	20 µL

The rationale for the choices in Method A will become evident as we progress through the validation parameters. The inclusion of formic acid in the mobile phase of Method A is a critical decision to suppress the ionization of the carboxylic acid groups, ensuring a consistent retention time and improved peak shape.[3] The gradient elution is designed to separate potential impurities with a wide range of polarities.

The Validation Gauntlet: A Step-by-Step Comparison

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1] We will now walk through the key validation parameters, comparing the performance of Method A and Method B.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, or matrix components. For a purity assay, this is arguably the most critical parameter.

Experimental Protocol:

• Forced Degradation: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.[5][6]

• Impurity Spiking: If available, spike the analyte solution with known impurities.

• Chromatographic Analysis: Analyze the stressed samples and spiked samples using both HPLC methods.

• Peak Purity Analysis: Utilize a Diode Array Detector (DAD) to assess peak purity of the main analyte peak in the presence of any co-eluting impurities.

Expected Results & Comparison:

Stress Condition	Method A (Optimized)	Method B (Non-Optimized)
Acid Hydrolysis	Analyte peak is well-resolved from a minor degradation peak. Peak purity index > 0.999.	A shoulder appears on the main analyte peak. Peak purity index < 0.99.
Base Hydrolysis	Analyte peak is well-resolved from two major degradation peaks.	One degradation peak co-elutes with the analyte.
Oxidation (H₂O₂)	Analyte peak is well-resolved from a significant oxidative degradation peak.	Broad analyte peak with poor resolution from the degradant.

Diagram: Forced Degradation Workflow

Caption: Workflow for Forced Degradation Studies.

Expertise & Experience: The gradient in Method A is crucial for resolving degradation products that may have significantly different polarities from the parent compound. The isocratic method (Method B) lacks the flexibility to separate all potential impurities, leading to co-elution and a failure to demonstrate specificity.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

Experimental Protocol:

• Prepare a series of solutions of the analyte at different concentrations, typically from 50% to 150% of the target concentration.

• Inject each solution in triplicate.

• Plot a graph of the mean peak area against concentration.

• Perform linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Expected Results & Comparison:

Parameter	Method A (Optimized)	Method B (Non-Optimized)
Range	50 - 150 µg/mL	50 - 150 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.995
Y-intercept	Close to zero	Significant non-zero intercept

Trustworthiness: A correlation coefficient greater than 0.999 for Method A provides a high degree of confidence in the linear relationship between concentration and response. The significant y-intercept in Method B might suggest a systematic error, such as a baseline artifact or a non-linear response at lower concentrations.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Experimental Protocol:

• Prepare spiked samples by adding known amounts of the analyte to a placebo mixture at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analyze each sample in triplicate.

• Calculate the percentage recovery of the analyte.

Expected Results & Comparison:

Concentration Level	Method A (% Recovery)	Method B (% Recovery)
80%	99.5%	95.2%
100%	100.2%	103.5%
120%	99.8%	108.1%

Expertise & Experience: The poor recovery at the lower and upper ends of the range for Method B could be due to the co-elution of impurities, which would artificially inflate or deflate the peak area of the analyte. Method A's consistent and excellent recovery across the range demonstrates its accuracy.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Expected Results & Comparison:

Precision Level	Method A (%RSD)	Method B (%RSD)
Repeatability	< 1.0%	< 2.0%
Intermediate Precision	< 1.5%	< 3.0%

Trustworthiness: The lower %RSD values for Method A indicate a higher degree of precision. The higher variability in Method B could be attributed to the lack of temperature control and the use of a non-buffered mobile phase, which can lead to shifts in retention time and peak area.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

These are typically determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Blank / Slope)

• LOQ = 10 * (Standard Deviation of the Blank / Slope)

Expected Results & Comparison:

Parameter	Method A	Method B
LOD	0.05 µg/mL	0.2 µg/mL
LOQ	0.15 µg/mL	0.6 µg/mL

Expertise & Experience: The lower LOD and LOQ of Method A make it more suitable for the detection and quantification of trace impurities, which is a critical requirement for a purity method.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2°C)

  • Mobile phase composition (± 2% organic)

• Analyze the sample under each of the modified conditions.

• Evaluate the effect on retention time, peak area, and resolution.

Expected Results & Comparison:

Method A is expected to show minimal variation in results when subjected to these small changes, demonstrating its robustness. Method B, being less optimized, may show significant shifts in retention time and poor resolution, indicating its lack of robustness.

Diagram: Robustness Parameter Relationship

Caption: Key Parameters for Robustness Testing.

Conclusion: The Imperative of Rigorous Validation

This comparative guide illustrates that while two HPLC methods may appear similar on the surface, a rigorous validation process, guided by scientific principles and regulatory expectations, can clearly distinguish a reliable, robust method from a suboptimal one. The optimized Method A, with its buffered mobile phase, gradient elution, and controlled temperature, consistently outperforms the non-optimized Method B across all validation parameters.

For researchers, scientists, and drug development professionals, the message is clear: method validation is not a perfunctory exercise. It is a systematic investigation that builds a deep understanding of a method's capabilities and limitations. By investing the time and expertise to develop and validate a robust analytical method, we lay a solid foundation for ensuring the quality, safety, and efficacy of the medicines of tomorrow.

References

• International Council for Harmonisation. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. [Link]

• BioPharm International. (2026). Forced Degradation Studies for Biopharmaceuticals. [Link]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]default/files/Q2_R1__Guideline.pdf)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 5. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 6. Forced degradation studies of biopharmaceuticals: Selection of stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Validation of Redox-Responsive Drug Delivery Systems Using Fluorinated Linkers: A Comprehensive Comparison Guide

Introduction: The Paradigm Shift in Stimuli-Responsive Nanocarriers

The fundamental challenge in targeted drug and gene delivery is resolving the conflict between extracellular stability and intracellular bioavailability. Conventional redox-responsive drug delivery systems (DDS) rely heavily on standard disulfide bonds to exploit the high glutathione (GSH) concentrations found in the tumor microenvironment (TME). However, these traditional systems often suffer from premature leakage, poor tracking capabilities, and inherent cationic toxicity[1].

The integration of fluorinated redox-responsive linkers represents a paradigm shift. By incorporating fluorine atoms (e.g., trifluoromethyl groups) into stimuli-responsive cross-linkers, we leverage the "fluorous effect"—a unique combination of hydrophobicity and lipophobicity that drives robust self-assembly and enhances cell membrane penetration[1]. Furthermore, the abundance of magnetically equivalent fluorine atoms provides a background-free signal for 19 F Magnetic Resonance Imaging (MRI), enabling the non-invasive, real-time quantification of drug release[2],[3].

This guide objectively compares fluorinated linkers against conventional alternatives and provides a self-validating, step-by-step in vitro methodology for evaluating these advanced theranostic platforms.

Comparative Analysis: Fluorinated vs. Non-Fluorinated Linkers

To justify the transition to fluorinated chemistries, we must evaluate their performance metrics against standard non-fluorinated baselines. The table below synthesizes quantitative and qualitative data from recent structural redesigns of polymeric nanocarriers.

Linker Chemistry	Representative Structure	Primary Redox Trigger	19 F MRI Trackability	Delivery Efficacy & Stability	Biocompatibility Profile
Standard Disulfide (Non-Fluorinated)	Cystamine-based cross-linkers	GSH (~2–10 mM)	None	Moderate: Prone to premature degradation; limited membrane fusion.	Moderate: High molecular weight cationic polymers exhibit significant cytotoxicity.
Fluorinated Disulfide	N′-bis(trifluoromethylacryloyl)cystamine	GSH (~2–10 mM)	Excellent: Sharp singlet upon cleavage[3].	High: "Zip-to-Cytosol" effect enables single-digit nanomolar siRNA delivery[1].	High: Fluorination shields cationic charges, minimizing membrane disruption[3].
Fluorinated Selenide	Selenide polymer (FSeN / FSeON)	Reversible (ROS / GSH)	Excellent: Ratiometric shift (-64.2 to -58.7 ppm)[4].	High: Highly stable in circulation; reversible response allows continuous monitoring[4].	High: Excellent water solubility and low systemic toxicity[4].
Fluorinated Ferrocene	FcCEA / DFEA copolymers	ROS (e.g., H 2​ O 2​ )	Good: Paramagnetic state switching[2].	Moderate: Requires specific ROS thresholds for oxidation and release[2].	High: Biocompatible, though iron accumulation requires monitoring.

Mechanistic Pathway of Fluorinated Redox-Responsive DDS

The superiority of fluorinated linkers lies in their dual-action mechanism. In the bloodstream, strong fluorous interactions tightly pack the nanocarrier, quenching the 19 F MRI signal due to restricted molecular motion (shortened T2​ relaxation time). Upon endocytosis into the GSH-rich TME, the linker is cleaved. This dismantles the fluorous core, releasing the therapeutic payload and restoring fluorine mobility, which "turns on" the 19 F MRI signal[3].

Mechanistic pathway of fluorinated redox-responsive DDS activation in the tumor microenvironment.

In Vitro Validation Workflows & Experimental Protocols

To ensure scientific integrity, the validation of these systems must follow a self-validating loop: proving assembly, proving stimuli-specific disassembly, and proving biological efficacy.

Step-by-step in vitro validation workflow for evaluating fluorinated redox-responsive nanocarriers.

Protocol 1: Nanoparticle Assembly and Physicochemical Profiling

Objective: Confirm the formation of a stable fluorous core and establish the baseline quenched 19 F NMR signal.

• Step 1.1: Dissolve the fluorinated polymer (e.g., cross-linked PAMAM G2[3]) and the hydrophobic drug/nucleic acid in an appropriate co-solvent system (e.g., DMSO/water).

• Step 1.2: Induce self-assembly via dialysis against deionized water (MWCO = 1 kDa) for 48 hours to remove organic solvents. Causality: The extreme hydrophobicity of the fluorinated segments drives the thermodynamic formation of tight micellar or polyplex cores, encapsulating the payload.

• Step 1.3: Characterize size and morphology using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

• Step 1.4: Perform baseline 19 F NMR spectroscopy. Causality: In the intact state, the restricted mobility of the fluorine atoms in the core will result in a broadened, low-intensity NMR peak. This confirms successful packing.

Protocol 2: In Vitro Redox-Triggered Release Kinetics

Objective: Validate that payload release is exclusively triggered by intracellular TME conditions, preventing systemic off-target toxicity.

• Step 2.1: Aliquot the DDS into three dialysis bags (MWCO = 3.5 kDa).

• Step 2.2: Submerge bags in PBS buffers (pH 7.4) containing varying concentrations of the reducing agent:

  • Control: 0 mM GSH (mimics healthy tissue).

  • Extracellular Mimic: 10 µM GSH (mimics blood plasma).

  • Intracellular TME Mimic: 10 mM GSH (mimics tumor cytosol).

• Step 2.3: Incubate at 37°C with gentle shaking. Sample the external buffer at predetermined intervals (1, 2, 4, 8, 12, 24, 48 hours) and quantify drug release via HPLC or UV-Vis spectroscopy.

• Causality: A successful fluorinated disulfide linker will show <10% release in 10 µM GSH, but >80% release in 10 mM GSH. The rapid cleavage of the disulfide bond at 10 mM GSH irreversibly destroys the fluorous core, driving burst release[3].

Protocol 3: Cellular Transfection and Cytotoxicity Assay

Objective: Prove that the fluorinated linker enhances cellular uptake while mitigating the toxicity of the polymeric backbone.

• Step 3.1: Seed target cancer cells (e.g., HeLa) and non-tumoral control cells (e.g., HUVECs) in 96-well plates at 1×104 cells/well.

• Step 3.2: Treat cells with the fluorinated DDS (loaded with a reporter gene or fluorescently tagged drug) at varying concentrations.

• Step 3.3: After 24 hours, assess cytotoxicity using a standard MTT or CCK-8 assay. Causality: Fluorination shields the high positive charge density of polyamines (like PEI or PAMAM), significantly increasing cell viability compared to non-fluorinated gold standards[3],[1].

• Step 3.4: Quantify cellular uptake and transfection efficiency using Flow Cytometry and Confocal Laser Scanning Microscopy (CLSM). Causality: The lipophobic/hydrophobic nature of the fluorinated backbone promotes a "membrane-zipping" effect, facilitating direct cytosolic entry without endosomal entrapment[1].

Protocol 4: 19 F MRI Trackability and Ratiometric Sensing

Objective: Validate the theranostic capability of the nanocarrier to monitor drug release in real-time.

• Step 4.1: Prepare phantom solutions of the DDS in PBS with and without 10 mM GSH.

• Step 4.2: Acquire 19 F MRI scans using a pre-clinical MRI scanner (e.g., 7.0 T or 9.4 T) equipped with a dual tunable 1 H/ 19 F volume coil.

• Causality: For disulfide systems, the intact phantom will show low signal intensity. The GSH-treated phantom will show a sharp, high-intensity signal due to restored fluorine mobility[3]. For reversible selenide systems, observe the ratiometric chemical shift from the oxidized state (-58.7 ppm) to the reduced state (-64.2 ppm) to precisely map the redox environment[4].

Conclusion

The in vitro validation of redox-responsive DDS utilizing fluorinated linkers requires a rigorous, multi-modal approach. By combining precise synthetic chemistry with advanced physicochemical profiling (DLS, 19 F NMR) and biologically relevant release assays, researchers can confidently translate these "smart" theranostic nanocarriers from the bench to pre-clinical models. The unique properties of fluorination—specifically the fluorous effect for enhanced delivery and 19 F MRI for non-invasive tracking—solve critical bottlenecks in modern oncology and gene therapy.

References

• Biomacromolecules, ACS Publications.
• Fluorinated Redox-Responsive Cross-Linked Poly(amidoamine)
• Chemical Science, RSC Publishing.
• Bioconjugate Chemistry, ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Benzoic acid, 4,4'-dithiobis[2-fluoro- proper disposal procedures

As a Senior Application Scientist advising drug development and synthetic chemistry teams, I frequently encounter operational bottlenecks surrounding the handling and disposal of complex halogenated organosulfur compounds. 4,4'-Dithiobis(2-fluorobenzoic acid) (CAS: 210416-38-9) presents a unique triad of disposal challenges: a highly stable fluoroaryl group, a reactive disulfide bridge, and acidic carboxylate functionalities, as verified by the 1[1].

Standard laboratory disposal methods are insufficient and potentially dangerous for this chemical. This guide provides a field-proven, causality-driven framework for the safe segregation, accumulation, and EPA-compliant thermal destruction of this compound.

Physicochemical Hazard Profiling

To design an effective disposal strategy, we must first deconstruct the molecule's physical and chemical liabilities.

Parameter	Value	Operational & Disposal Causality
CAS Registry Number	210416-38-9	Essential for accurate EPA/RCRA manifesting and EH&S tracking.
Molecular Formula	C₁₄H₈F₂O₄S₂	High fluorine and sulfur mass fraction dictates specialized thermal destruction.
Molecular Weight	342.33 g/mol	Used to calculate stoichiometric scrubber requirements during commercial incineration.
Functional Groups	Fluoroaryl, Disulfide, Carboxyl	Risk of reduction to foul-smelling thiols; requires strict segregation from strong bases/oxidizers.
Combustion Byproducts	HF, SO₂, CO, CO₂	Mandates incineration facilities equipped with wet alkali scrubbers to prevent corrosive gas release.

Mechanistic Causality in Waste Management

The disposal of 4,4'-dithiobis(2-fluorobenzoic acid) cannot be routed through standard municipal or general hazardous waste streams due to two critical mechanistic factors:

• Fluorine-Driven Products of Incomplete Combustion (PICs) : The C-F bond is one of the strongest in organic chemistry. If subjected to standard, low-temperature incineration, fluorinated aromatics fail to fully mineralize. Instead, they recombine into volatile, highly toxic PICs and release corrosive hydrogen fluoride (HF) gas, as detailed in the2[2].

• Organosulfur Oxidation : The disulfide (S-S) bond acts as a dense sulfur source. Upon combustion, it rapidly oxidizes to sulfur dioxide (SO₂) and sulfur trioxide (SO₃), according to the3[3]. Without specialized intervention, these gases cause severe atmospheric pollution and localized acid rain.

Therefore, the only acceptable final destruction method is high-temperature commercial incineration equipped with wet alkali scrubbers. The scrubbers use basic solutions to capture and neutralize HF and SOx gases into harmless aqueous salts (NaF and Na₂SO₄) before exhaust release, aligning with the 4[4].

Waste Segregation & Destruction Workflow

Workflow for the segregation, accumulation, and specialized thermal destruction of fluorinated waste.

Self-Validating Standard Operating Procedures (SOPs)

Protocol 1: Laboratory Waste Segregation and Accumulation

Objective : Safely isolate the compound from incompatible waste streams and prepare it for EH&S collection.

• Container Selection : Utilize a High-Density Polyethylene (HDPE) or PTFE-lined glass container, as recommended by the 5[5].

  • Causality: HDPE is highly resistant to the acidic nature of the carboxylic groups and prevents the leaching that occurs with standard low-density plastics.

• Chemical Compatibility Verification : Ensure the waste stream is strictly segregated from strong oxidizers (e.g., nitric acid, peroxides) and strong bases.

  • Causality: Disulfides can be oxidized exothermically, and carboxylic acids will undergo rapid acid-base neutralization, potentially causing dangerous pressure buildup.

• Volume Management : Fill containers to a maximum of 80% capacity, adhering to 6[6].

  • Causality: Leaving 20% headspace allows for vapor expansion, preventing hydrostatic rupture during temperature fluctuations in the Satellite Accumulation Area (SAA).

• Labeling : Affix a hazardous waste label immediately upon the first drop of waste. Designate as "Hazardous Waste - Halogenated Organosulfur (Contains Fluorine)".

• Validation System : Before leaving the SAA, physically wipe the exterior of the sealed container with a dry Kimwipe and inspect it. A completely dry wipe validates container integrity and the absence of micro-leaks.

Protocol 2: Emergency Spill Response and Neutralization

Objective : Contain and neutralize accidental releases without aerosolizing fluorinated dust.

• Isolate and Ventilate : Evacuate personnel from the immediate vicinity and ensure the fume hood or room ventilation is operating at maximum capacity.

• PPE Donning : Equip double nitrile gloves, tight-fitting safety goggles, and a chemically resistant lab coat.

• Containment : If the compound is in a solvent solution, surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand).

  • Causality: Combustible absorbents like paper towels can react exothermically if the solvent vehicle is flammable or oxidizing.

• Mechanical Collection : Sweep the absorbed material or solid powder using a non-sparking tool.

  • Causality: Brisk sweeping with standard brushes can aerosolize the fluorinated dust, leading to severe inhalation exposure.

• Chemical Neutralization : Wipe the affected surface with a mild, dilute alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual carboxylic acid, followed by a distilled water rinse.

• Validation System : After the final water rinse, tap a strip of broad-range pH paper against the cleaned surface. A pH reading of 6.5–7.5 validates that all residual acidic compound has been successfully neutralized and removed.

References

• CAS号210416-38-9_4-[(4-carboxy-3-fluorophenyl... - 洛克化工网 (LookChem). Source for chemical identity and CAS verification. 1

• Chemical Waste Management - Environmental Health & Safety . University of Delaware. Source for laboratory waste segregation and container compatibility. 5

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluorinated Compounds . U.S. Environmental Protection Agency (EPA). Source for fluorinated compound destruction mechanics and PICs. 2

• Hazardous Waste Disposal Guidelines . Purdue University. Source for Satellite Accumulation Area (SAA) volume management. 6

• Land Disposal Restrictions for Third Scheduled Wastes; Rule . U.S. Environmental Protection Agency (EPA). Source for organosulfur waste incineration mandates. 3

• Land Disposal Restrictions for Third Third Scheduled Wastes, Part 1 . U.S. Environmental Protection Agency (EPA). Source for regulatory compliance on final destruction strategies. 4

Sources

• 1. lookchem.cn [lookchem.cn]
• 2. epa.gov [epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. epa.gov [epa.gov]
• 5. Chemical Waste Management - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 6. pfw.edu [pfw.edu]

Personal protective equipment for handling Benzoic acid, 4,4'-dithiobis[2-fluoro-

Standard Operating Procedure: Handling, PPE, and Decontamination for Benzoic acid, 4,4'-dithiobis[2-fluoro-

As a Senior Application Scientist, I have designed this protocol to provide drug development professionals and researchers with a self-validating, mechanistic approach to handling Benzoic acid, 4,4'-dithiobis[2-fluoro-] (CAS No. 210416-38-9)[1]. Also known as 4,4'-dithiobis(2-fluorobenzoic acid), this compound is a highly specialized fluorinated aromatic disulfide used extensively as a biochemical reagent and synthetic building block.

Laboratory safety cannot rely on rote memorization; it requires an understanding of chemical causality. This guide breaks down the molecular hazards of this compound to establish a rigorous, field-proven operational workflow.

Mechanistic Hazard Profile: The "Why" Behind the PPE

To design an effective safety protocol, we must first analyze the molecule's structural reactivity. The hazards of Benzoic acid, 4,4'-dithiobis[2-fluoro-] stem from three distinct functional domains:

• Electrophilic Disulfide Core (Thiol-Disulfide Exchange): The central disulfide (-S-S-) bond is highly reactive. In biological environments, aromatic disulfides undergo rapid with critical cellular thiols, such as glutathione (GSH) or the cysteine residues of caspase proenzymes. Accidental exposure can disrupt cellular redox homeostasis, induce severe oxidative stress, and inhibit critical apoptotic pathways[2].

• Fluorinated Aromatic Rings: The fluorine atoms positioned on the aromatic rings exert a strong electron-withdrawing inductive effect. This not only hyper-activates the disulfide bond toward nucleophilic attack but also significantly increases the molecule's lipophilicity. This enhanced lipophilicity facilitates easier penetration through compromised dermal barriers and standard latex gloves[3].

• Terminal Carboxylic Acids: The carboxyl groups confer strong acidic properties to the compound. In its crystalline powder form, it acts as a severe irritant to the eyes, mucous membranes, and respiratory tract upon inhalation, necessitating strict dust-control measures[4].

Quantitative PPE Matrix

Based on the mechanistic hazard profile, the following Personal Protective Equipment (PPE) is mandatory prior to handling the solid powder or concentrated solutions.

Protection Category	Required Equipment	Specifications & Standards	Mechanistic Rationale
Respiratory	Particulate Respirator	N95, P95, or half-face respirator with P100 filters (NIOSH approved).	Prevents inhalation of fine acidic crystalline dust, which causes severe mucous membrane irritation[3].
Hand	Double Nitrile Gloves	Minimum 0.11 mm thickness. Change immediately if contaminated.	Fluorinated aromatic compounds exhibit enhanced lipophilicity, increasing the risk of permeation through standard or degraded latex[5].
Eye	Chemical Safety Goggles	ANSI Z87.1 compliant, tight-fitting. Face shield if handling >50g.	Protects against corneal damage from acidic dust or splashes during exothermic solvent dissolution[4].
Body	Lab Coat & Apron	Flame-resistant, 100% cotton lab coat. Chemical-resistant apron for bulk.	Prevents accumulation of reactive disulfide dust on personal clothing, mitigating chronic dermal exposure.

Step-by-Step Operational Workflow

This protocol is designed as a self-validating system: each step inherently prevents the failure of the next.

Phase 1: Pre-Operational Setup

• Ventilation Verification: Ensure the Class II Type A2 biological safety cabinet or chemical fume hood is operational with a face velocity of at least 80-100 fpm.

• Static Mitigation: Because the compound is a fine, easily aerosolized powder, place an anti-static ionizer fan inside the hood to prevent electrostatic dispersion of the fluorinated dust.

• Reagent Preparation: Pre-chill any required organic solvents (e.g., DMSO, DMF) or basic aqueous buffers to minimize exothermic reactions during dissolution.

Phase 2: Active Handling & Closed-System Weighing

• Tool Selection: Use exclusively anti-static, grounded spatulas (e.g., PTFE-coated or ceramic) to transfer the powder. Never use standard plastic spatulas, which generate static charge.

• Closed-System Weighing: Tare a sealable glass vial on the analytical balance. Transfer the required mass into the vial inside the fume hood, seal it securely, and then move the sealed vial to the balance. This prevents aerosolization in the open laboratory.

• Controlled Dissolution: Return the sealed vial to the hood. Add the solvent slowly down the interior side of the vial. Do not vortex vigorously until the powder is fully wetted; dry fluorinated disulfides can aerosolize violently if agitated abruptly.

Phase 3: Emergency Spill Response & Chemical Neutralization

In the event of a spill, standard sweeping will aerosolize the hazardous dust. You must chemically neutralize the reactive core.

• Chemical Reduction: Treat the spill area with a 100 mM solution of a strong reducing agent, such as Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP), buffered to pH 8.0. This reaction cleaves the highly reactive disulfide bond into less toxic, water-soluble thiol monomers (2-fluoro-4-mercaptobenzoic acid)[6].

• Physical Cleanup: Allow 5 minutes for the to complete, then absorb the neutralized solution with chemical spill pads[6].

• Waste Segregation: Dispose of all pads, contaminated gloves, and residual chemicals in a clearly labeled container marked: "Hazardous Organic Waste - Contains Fluorinated Thiols/Disulfides". Critical: Do not mix this waste with heavy metal waste streams, as the resulting thiols will aggressively precipitate metals.

Workflow Visualization

The following diagram maps the logical progression of the handling and emergency response protocol, highlighting the critical chemical reduction step during a spill.

Caption: Operational workflow for handling fluorinated disulfides, featuring the DTT/TCEP chemical reduction spill response.

References

• Mechanism of Dithiocarbamate Inhibition of Apoptosis: Thiol Oxidation by Dithiocarbamate Disulfides Directly Inhibits Processing of the Caspase-3 Proenzyme Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

• Thiol/disulfide redox states in signaling and sensing Source: PMC - National Institutes of Health (NIH) URL:[Link]

• 4-Fluorobenzoic acid - Safety and Reactivity Source: Grokipedia Chemical Database URL:[Link]

• 4-Amino-2-fluorobenzoic acid | CAS#:446-31-1 (Precursor to 210416-38-9) Source: Chemsrc URL:[Link]

Sources

• 1. 4-Amino-2-fluorobenzoic acid | CAS#:446-31-1 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-Fluorobenzoic acid — Grokipedia [grokipedia.com]
• 4. DTNP | 2127-10-8 | Benchchem [benchchem.com]
• 5. 1250921-20-0 | 3-Fluoro-2-(methylamino)benzoic acid [fluoromart.com]
• 6. Thiol/disulfide redox states in signaling and sensing - PMC [pmc.ncbi.nlm.nih.gov]